Cyantraniliprole D3

Core Science & Biosynthesis

Deuterated Cyantraniliprole-d3: Isotopic Purity Specifications and LC-MS/MS Methodological Grounding

Executive Summary

For researchers and scientists developing trace-level residue analysis methods, the isotopic purity of internal standards is a critical vector for assay reliability. This whitepaper provides an in-depth technical analysis of Cyantraniliprole-d3 , detailing its chemical specifications, the causality behind its isotopic purity requirements, and self-validating experimental protocols for LC-MS/MS applications.

Mechanistic Grounding & The Role of Cyantraniliprole-d3

Cyantraniliprole is a highly potent, second-generation diamide insecticide (IRAC Group 28) that modulates ryanodine receptors (RyR), leading to uncontrolled calcium ion release and subsequent muscle paralysis in pests 1[1]. In agricultural and environmental monitoring, quantifying cyantraniliprole residues at trace levels (e.g., EU Maximum Residue Limits of 0.01–15 mg/kg) requires extreme analytical precision.

To correct for severe matrix effects and extraction losses during sample preparation, Cyantraniliprole-d3 serves as the definitive stable isotope-labeled (SIL) internal standard for quantitative LC-MS/MS workflows 2[2]. Because the d3 analog shares the exact physicochemical properties of the native analyte, it co-elutes chromatographically and experiences identical ionization suppression or enhancement.

Cyantraniliprole and its d3 analog activating the ryanodine receptor pathway.

Chemical Architecture and Isotopic Specifications

The structural integrity of the internal standard is paramount. In Cyantraniliprole-d3, the three deuterium atoms are strategically incorporated into the N-methylcarbamoyl group (N-CD3).

Causality of Label Placement: Unlike exchangeable amide or amine protons (N-H) that rapidly undergo hydrogen-deuterium (H/D) exchange in protic LC mobile phases (e.g., methanol, aqueous buffers), carbon-bound deuteriums on a methyl group are highly stable. This prevents isotopic degradation during sample extraction and chromatography, ensuring the mass shift of +3 Da remains constant.

Table 1: Chemical and Physical Properties

Property	Specification
Chemical Name	3-bromo-1-(3-chloropyridin-2-yl)-N-{4-cyano-2-methyl-6-[(2H3)methylcarbamoyl]phenyl}-1H-pyrazole-5-carboxamide
Molecular Formula	C19H11D3BrClN6O2
Molecular Weight	476.73 g/mol
Unlabeled CAS No.	736994-63-1
Labeled CAS No.	1392493-34-3

Table 2: Isotopic Purity Specifications

Isotope	Specification Limit	Analytical Consequence if Exceeded
d3 (Target)	> 99.0%	Reduced IS signal intensity; higher quantitative variability.
d2	< 1.0%	Minimal impact, but indicates incomplete synthetic deuteration.
d1	< 0.1%	Negligible impact on target analyte quantitation.
d0 (Unlabeled)	< 0.1%	Critical: Direct positive bias on analyte quantitation at LLOQ.

The Analytical Impact of Isotopic Purity (The d0 Cross-Talk Phenomenon)

Why is a >99.0% isotopic purity specification strictly enforced, with d0 specifically capped at <0.1%? The causality lies in the "cross-talk" phenomenon .

In isotope dilution mass spectrometry, the internal standard is spiked into all samples at a constant, relatively high concentration (e.g., 50 ng/mL) to ensure a robust signal that can accurately correct for matrix suppression. If the Cyantraniliprole-d3 standard contains even 1.0% of unlabeled cyantraniliprole (d0), a 50 ng/mL IS spike will inadvertently contaminate every sample with 0.5 ng/mL of actual analyte.

If the assay's Lower Limit of Quantification (LLOQ) is 0.1 ng/mL, this 0.5 ng/mL contamination completely invalidates the low-end calibration, causing severe positive bias and false positives in blank samples. Therefore, the d0 content must be strictly certified to <0.1% to ensure its contribution remains mathematically negligible.

Experimental Protocols: Self-Validating Workflows

To ensure absolute trustworthiness, analytical workflows must be self-validating. The following protocols inherently test and prove their own validity during execution.

Protocol 1: LC-MS/MS Assessment of Isotopic Purity

This protocol validates the isotopic purity of the received standard before it is used in sample analysis. It is a self-validating system because it utilizes a "Blank-Standard-Blank" injection sequence to mathematically subtract any background LC carryover from the true d0 impurity signal.

LC-MS/MS workflow for validating cyantraniliprole-d3 isotopic purity.

Step-by-Step Methodology:

• Preparation: Prepare a 100 ng/mL solution of Cyantraniliprole-d3 in initial mobile phase conditions (e.g., 50:50 Water:Acetonitrile with 0.1% Formic Acid).

• Sequence Setup: Program the autosampler to inject: (1) Reagent Blank, (2) 100 ng/mL IS Solution, (3) Reagent Blank. Causality: The first blank proves the system is clean; the second blank proves any d0 signal in the standard was not caused by subsequent carryover.

• Acquisition: Monitor the specific MRM transitions 3[3].

Table 3: LC-MS/MS MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
Cyantraniliprole (d0)	473.1	283.9	6	Quantifier
Cyantraniliprole (d0)	473.1	441.9	10	Qualifier
Cyantraniliprole-d3	476.1	286.9	6	IS Quantifier
Cyantraniliprole-d3	476.1	444.9	10	IS Qualifier

• Calculation: Divide the peak area of the d0 quantifier transition by the peak area of the d3 quantifier transition. Multiply by 100 to yield the % d0 impurity. Ensure this value is <0.1%.

Protocol 2: Self-Validating QuEChERS Sample Preparation

When extracting cyantraniliprole from complex food matrices (e.g., pak choi, cereals), matrix components can severely suppress ionization 4[4]. This modified QuEChERS protocol uses a matrix spike and matrix blank to self-validate extraction efficiency.

Step-by-Step Methodology:

• Homogenization & Spiking: Weigh 10.0 g of homogenized sample into a 50 mL centrifuge tube. Spike 50 µL of a 10 µg/mL Cyantraniliprole-d3 working solution directly onto the matrix (final IS concentration = 50 ng/g).

• Self-Validation Controls: Concurrently prepare a Matrix Blank (unspiked matrix) and a Matrix Spike (matrix spiked with both d0 and d3). The Matrix Blank proves there are no endogenous isobaric interferences at the d3 transition.

• Extraction: Add 10 mL of Acetonitrile. Vortex vigorously for 1 minute to ensure the IS fully equilibrates with the native analyte in the matrix.

• Partitioning: Add QuEChERS extraction salts (4 g MgSO4, 1 g NaCl, 1 g Sodium Citrate, 0.5 g Disodium Citrate Sesquihydrate). Shake for 1 minute and centrifuge at 4000 rpm for 5 minutes.

• d-SPE Cleanup: Transfer 1.5 mL of the supernatant to a 2 mL d-SPE tube containing 150 mg MgSO4 and 50 mg PSA (Primary Secondary Amine). Vortex for 1 minute and centrifuge at 9000 rpm for 5 minutes.

• Analysis: Filter the final extract through a 0.22-µm nylon membrane into an autosampler vial for LC-MS/MS analysis. Quantitation is achieved by calculating the area ratio of (Analyte Peak Area / IS Peak Area), which intrinsically corrects for any losses incurred during steps 3-5.

References

• MedChemExpress. "Cyantraniliprole-d3 (HGW-86-d3) | Isotope-Labeled Compound".
• Sigma-Aldrich.
• Agilent Technologies. "A novel comprehensive strategy for residual pesticide analysis in cannabis flower".
• MDPI. "Insights into the Fate and Risk Identification of Cyantraniliprole and Lufenuron Based on Pak Choi".

Sources

• 1. 溴氰虫酰胺 certified reference material, TraceCERT®, Manufactured by: Sigma-Aldrich Production GmbH, Switzerland | Sigma-Aldrich [sigmaaldrich.com]
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• 3. agilent.com [agilent.com]
• 4. Insights into the Fate and Risk Identification of Cyantraniliprole and Lufenuron Based on Pak Choi (Brassica rapa L. subsp. chinensis) [mdpi.com]

Pharmacokinetics and Environmental Fate of Cyantraniliprole in Agricultural Systems: A Technical Guide Utilizing Cyantraniliprole-d3

Executive Summary

Cyantraniliprole is a highly effective, second-generation anthranilic diamide insecticide deployed globally to manage agricultural pests. As regulatory scrutiny over pesticide residues in soil, water, and plant tissues intensifies, accurately profiling the pharmacokinetics and environmental degradation of cyantraniliprole has become paramount. This technical whitepaper explores the metabolic pathways of cyantraniliprole and details the critical role of its stable isotope-labeled counterpart, Cyantraniliprole-d3 , in establishing self-validating analytical frameworks for LC-MS/MS quantification.

Mechanism of Action & Pharmacodynamics

Cyantraniliprole exerts its insecticidal properties through the unregulated activation of ryanodine receptor (RyR) channels (1)[1]. Because it is highly systemic, it moves readily through the xylem and phloem of plants. Upon ingestion by a target insect, the compound binds to the RyR in the sarcoplasmic reticulum. This binding locks the calcium channels in an open state, leading to a rapid and catastrophic depletion of intracellular calcium stores. The physiological result is immediate cessation of feeding, muscle paralysis, and eventual death (2)[2].

Cyantraniliprole mechanism of action via Ryanodine Receptor activation.

Pharmacokinetics & Environmental Degradation

The environmental fate of cyantraniliprole is characterized by complex degradation pathways across different matrices. The parent compound degrades into 13 distinct products, with eight considered major degradates (e.g., IN-J9Z38, IN-NXX69, IN-QKV54, IN-RNU71) (3)[3].

• In Plants: Plant metabolism of cyantraniliprole primarily proceeds via the loss of water, driving the formation of a quinazolinone ring (yielding the major metabolite IN-J9Z38). This is followed by oxidation of the cyano group and hydroxylation of the N-methyl or tolyl methyl groups (1)[1].

• In Soil & Water: Degradation is heavily influenced by moisture, light, and oxygen availability. Aqueous photolysis is highly rapid, whereas the compound exhibits extreme persistence in dry, dark soils (4)[4].

Quantitative Data: Pharmacokinetic & Environmental Half-Lives (DT50)

Matrix / Environment	Primary Degradation Driver	Half-Life (DT50)	Key Metabolites Formed
Aqueous Environment	Photolysis (Light exposed)	7.9 hours	IN-J9Z38, Molecular Cleavage Products
Anaerobic Soil	Microbial / Flooded conditions	4.3 days	IN-NXX69, IN-RNU71
Moist Soil	Phototransformation	12.5 days	IN-J9Z38
Plant Tissue (Foliage)	Systemic Translocation & Metabolism	9.4 – 11.3 days	IN-J9Z38, Glycosylated Conjugates
Air-Dried Soil	Dark / Stable environment	308 days	IN-J9Z38 (minor amounts)

(Data synthesized from environmental assessments and field studies[3][4][5])

Analytical Methodology: The Cyantraniliprole-d3 Advantage

Accurate quantification of cyantraniliprole in agricultural matrices (soil, nectar, pollen, and foliage) is notoriously difficult. These matrices contain complex co-extractives like pigments, lipids, and secondary metabolites that cause severe ion suppression or enhancement during electrospray ionization (ESI) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) (6)[6].

To overcome this, researchers utilize Cyantraniliprole-d3 (C₁₉H₁₁D₃BrClN₆O₂), a stable deuterium-labeled isotope, as an internal standard (7)[7].

The Causality of the Isotope Choice: Cyantraniliprole-d3 shares the exact physicochemical properties of the target analyte but differs by 3 mass units. By spiking the internal standard into the raw sample before extraction, it undergoes the exact same physical losses during sample cleanup and the exact same ionization suppression in the mass spectrometer. Because the instrument measures the ratio of the unlabeled analyte to the d3-labeled standard, any matrix-induced variations are mathematically neutralized. This creates a self-validating system where the analytical result is absolute and independent of matrix interference.

Self-validating LC-MS/MS workflow using Cyantraniliprole-d3 internal standard.

Step-by-Step Self-Validating Extraction Protocol (QuEChERS)

The following methodology outlines the industry-standard approach for extracting cyantraniliprole from complex agricultural matrices using the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) framework coupled with LC-MS/MS.

Step 1: Sample Homogenization & Isotope Spiking

• Weigh exactly 10.0 g of homogenized agricultural sample (e.g., pulverized plant tissue or sieved soil) into a 50 mL PTFE centrifuge tube.

• Spike the sample with 100 µL of a 1 µg/mL Cyantraniliprole-d3 standard solution.

• Causality Check: Spiking at this initial stage ensures the internal standard accounts for any incomplete recovery during the subsequent partitioning and cleanup steps, locking in the self-validating ratio.

Step 2: Solvent Extraction & Phase Partitioning

• Add 10 mL of LC-MS grade acetonitrile to the tube and vortex vigorously for 1 minute.

• Add the partitioning salts: 4.0 g anhydrous MgSO₄, 1.0 g NaCl, 1.0 g sodium citrate, and 0.5 g disodium citrate sesquihydrate.

• Shake the tube vigorously for 1 minute, then centrifuge at 4000 rpm for 5 minutes.

• Causality Check: Acetonitrile effectively solubilizes the diamide pesticide. The addition of salts induces an exothermic phase separation, driving the pesticide and the d3-standard into the upper organic layer while trapping highly polar matrix components (like sugars and organic acids) in the lower aqueous phase.

Step 3: Dispersive Solid-Phase Extraction (d-SPE) Cleanup

• Transfer 1 mL of the upper acetonitrile supernatant to a specialized d-SPE microcentrifuge tube containing 150 mg MgSO₄, 25 mg PSA (primary secondary amine), and 25 mg C18 sorbents.

• Vortex for 30 seconds to ensure complete interaction with the sorbents, then centrifuge at 10,000 rpm for 3 minutes.

• Causality Check: PSA removes residual organic acids and polar pigments, while C18 binds and removes non-polar interferences like plant waxes and lipids. MgSO₄ absorbs any remaining trace water, ensuring a pristine injection solvent.

Step 4: LC-MS/MS Multiple Reaction Monitoring (MRM)

• Transfer the final purified supernatant to an autosampler vial.

• Inject into the LC-MS/MS system operating in positive electrospray ionization (ESI+) mode.

• Monitor the specific MRM transitions for Cyantraniliprole (e.g., m/z 474.0 → 284.0) and Cyantraniliprole-d3 (e.g., m/z 477.0 → 287.0).

• Causality Check: Because the target and the d3-standard co-elute, any matrix-induced ion suppression affects both equally. The final quantification is calculated purely on the peak area ratio, ensuring absolute E-E-A-T compliant data integrity.

References

• Source: ACS Publications (Journal of Agricultural and Food Chemistry)
• Cyantraniliprole Environmental Evaluation & Degradation Summary Source: Minnesota Department of Agriculture URL
• Source: Australian Pesticides and Veterinary Medicines Authority (APVMA)
• Source: U.S. Environmental Protection Agency (Regulations.gov)
• Source: ASHS Journals (HortScience)
• Dissipation and Transformation of the Diamide Insecticide Cyantraniliprole Source: ResearchGate URL
• Cyantraniliprole-d3 (HGW-86-d3)

Sources

• 1. downloads.regulations.gov [downloads.regulations.gov]
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• 5. researchgate.net [researchgate.net]
• 6. hort [journals.ashs.org]
• 7. medchemexpress.com [medchemexpress.com]

Aqueous Stability Dynamics of Cyantraniliprole-d3: A Mechanistic and Methodological Guide

Introduction: The Analytical Imperative of Isotope Stability

Cyantraniliprole is a potent, second-generation anthranilic diamide insecticide that acts as an allosteric modulator of insect ryanodine receptors[1][2]. In rigorous quantitative LC-MS/MS workflows—whether for environmental monitoring, pharmacokinetic profiling, or agricultural residue analysis—cyantraniliprole-d3 (CAS 1392493-34-3) serves as the indispensable internal standard (IS)[3].

However, the structural vulnerabilities of the parent molecule are fully conserved in its deuterated analog. Failure to control the aqueous environment during sample preparation leads to rapid degradation of the IS, which systematically skews the quantification of the native analyte. As an application scientist, the foundational rule of assay development applies here: your analytical method is only as robust as the chemical stability of your internal standard.

Mechanistic Pathways of Aqueous Degradation

Cyantraniliprole-d3 exhibits two primary, highly aggressive modes of degradation in aqueous matrices: pH-driven hydrolysis and UV-mediated photolysis[4][5].

Base-Catalyzed Intramolecular Cyclization

Unlike traditional amides that undergo simple hydrolytic cleavage to yield carboxylic acids, cyantraniliprole undergoes a base-catalyzed intramolecular cyclization[6][7]. In neutral to alkaline conditions (pH ≥ 7), the molecule rapidly rearranges to form the highly stable cyclization product IN-J9Z38 (and its deuterated counterpart, IN-J9Z38-d3)[8][9]. This reaction is governed by first-order kinetics and accelerates exponentially as the pH increases[7].

Aqueous Photolysis

When exposed to light in shallow aqueous bodies or clear laboratory glassware, cyantraniliprole is subjected to rapid photodegradation. This occurs via hydroxyl radical addition leading to molecular cleavage, as well as photo-induced intramolecular rearrangements[5]. The photolytic half-life in water is exceptionally short, often measured in mere hours[4].

Fig 1: Primary aqueous degradation pathways of cyantraniliprole-d3.

Quantitative Stability Metrics

To design a self-validating analytical workflow, we must ground our protocols in kinetic data. Table 1 summarizes the half-lives (DT50) of cyantraniliprole in various aqueous conditions. Because the deuterium label is located on the methylcarbamoyl group—which is not the primary site of initial nucleophilic attack—the kinetic isotope effect is negligible, meaning the d3-isotope mirrors these degradation rates perfectly.

Table 1: Kinetic Degradation Parameters of Cyantraniliprole in Aqueous Media

Environmental Condition	pH Level	Temperature	Half-Life (DT50)	Primary Degradate
Sterile Aqueous Buffer	pH 4.0	20°C - 25°C	222 – 260.5 days	IN-J9Z38 (Minor)
Sterile Aqueous Buffer	pH 7.0	20°C - 25°C	31 – 60.7 days	IN-J9Z38 (Major)
Sterile Aqueous Buffer	pH 9.0	20°C - 25°C	0.86 – 1.77 days	IN-J9Z38 (Dominant)
Natural Surface Water	Variable	Ambient	3.9 – 25.1 days	IN-J9Z38
Aqueous Photolysis	pH 4.0	Ambient (UV)	~7.9 hours	IN-J9Z38, IN-NXX69

Data synthesized from environmental fate studies and regulatory evaluations[1][4][9].

Methodological Framework: Validating IS Stability

To ensure trustworthiness in your LC-MS/MS data, the stability of cyantraniliprole-d3 must be tightly controlled. Aqueous solutions should not be stored for more than one day without specific stabilization measures[2]. The following protocol outlines a self-validating system for preparing and utilizing this internal standard.

Causality in Experimental Design

• Solvent Selection: Cyantraniliprole has poor aqueous solubility (approx. 12 to 14.2 mg/L at neutral pH)[8][9]. We utilize N,N-Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO) for the primary stock to prevent precipitation and hydrolytic degradation[2].

• Actinic Shielding: Due to the extreme photolytic vulnerability (DT50 < 8 hours)[4], all aqueous dilutions must be performed in low-actinic (amber) glassware.

• Acidic Quenching: Because cyclization is base-catalyzed, adjusting the final aqueous extract to pH 4.0 effectively halts the degradation of the IS during autosampler queuing[5].

Step-by-Step Protocol: Aqueous Stability Assessment Workflow

Step 1: Primary Stock Preparation

• Accurately weigh 1.0 mg of Cyantraniliprole-d3 reference standard[3].

• Dissolve in 1.0 mL of anhydrous DMF (or DMSO) to yield a 1.0 mg/mL stock solution. Purge the headspace with argon or nitrogen gas to displace ambient moisture[2].

• Store at -20°C. Under these anhydrous, sub-zero conditions, the stock is stable for ≥4 years[2].

Step 2: Aqueous Matrix Dilution

• Prepare a 1:4 dilution of the DMF stock into a sterile Phosphate Buffered Saline (PBS) solution[2].

• Immediately divide the solution into three aliquots, adjusting the pH of each to 4.0, 7.0, and 9.0 using 0.1 M HCl or NaOH.

Step 3: Controlled Incubation (The Self-Validating Matrix)

• Transfer aliquots into amber LC vials (Dark Control) and clear LC vials (Photolytic Control). This dual-vial setup ensures that any observed signal loss can be accurately attributed to either hydrolysis or photolysis.

• Incubate at the target autosampler temperature (e.g., 4°C or 20°C) for 0, 4, 8, 12, and 24 hours.

Step 4: Reaction Quenching

• At each time point, immediately quench the pH 7.0 and pH 9.0 samples by adding 10 µL of concentrated formic acid per 1 mL of sample. This drops the pH to ~4.0, arresting the cyclization to IN-J9Z38-d3.

Step 5: LC-MS/MS Analysis

• Analyze using MRM (Multiple Reaction Monitoring) mode.

• Critical Step: Monitor the specific mass transitions for both Cyantraniliprole-d3 and its cyclization product IN-J9Z38-d3. This achieves mass balance and proves that signal loss is due to chemical degradation, rather than physical adsorption to the vial walls.

Fig 2: Experimental workflow for validating cyantraniliprole-d3 stability.

Conclusion

The integrity of cyantraniliprole-d3 in aqueous solutions is heavily compromised by alkaline pH and UV light exposure. By understanding the causality behind its degradation—specifically the intramolecular cyclization to IN-J9Z38-d3—analysts can implement robust, self-validating protocols. Maintaining acidic conditions (pH 4) and utilizing amber glassware are non-negotiable best practices that ensure the trustworthiness of your quantitative analytical data.

References

• Cyantraniliprole - Regulations.gov Source: US Environmental Protection Agency (EPA) URL:[Link]

• Cyantraniliprole (263) - Food and Agriculture Organization (JMPR 2005/2013) Source: FAO / WHO Core Assessment Group URL:[Link]

• Hydrolysis of chlorantraniliprole and cyantraniliprole in various pH buffer solutions Source: Journal of Agricultural and Food Chemistry (PubMed) URL:[Link]

• Cyantraniliprole Environmental Fate and Ecological Risk Assessment Source: Minnesota Department of Agriculture URL:[Link]

• Photolysis of Chlorantraniliprole and Cyantraniliprole in Water and Soil: Verification of Degradation Pathways via Kinetics Modeling Source: ACS Publications URL:[Link]

• Hydrolysis of Chlorantraniliprole and Cyantraniliprole in Various pH Buffer Solutions Source: ResearchGate URL:[Link]

• Public Release Summary on the Evaluation of the New Active Constituent Cyantraniliprole Source: Australian Pesticides and Veterinary Medicines Authority (APVMA) URL:[Link]

• Cyantraniliprole-D3 | CAS 1392493-34-3 Source: Veeprho Pharmaceuticals URL:[Link]

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• 5. pubs.acs.org [pubs.acs.org]
• 6. Hydrolysis of chlorantraniliprole and cyantraniliprole in various pH buffer solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. fao.org [fao.org]
• 9. apvma.gov.au [apvma.gov.au]

Protocols & Analytical Methods

Application Note: High-Sensitivity Quantification of Cyantraniliprole in Complex Matrices using a Deuterated Internal Standard with LC-MS/MS

Abstract

This application note presents a robust and highly sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of cyantraniliprole in complex sample matrices. Cyantraniliprole is a second-generation anthranilic diamide insecticide with broad-spectrum activity.[1] Its unique mode of action involves the activation of insect ryanodine receptors, leading to paralysis and death, making it a valuable tool in integrated pest management (IPM).[1][2][3] Accurate and precise quantification of its residues is critical for regulatory compliance, environmental monitoring, and food safety assessment.[4][5] To overcome analytical variability inherent in complex samples, this method employs the principle of isotope dilution mass spectrometry (IDMS) using cyantraniliprole-d3 as a stable isotope-labeled internal standard.[6][7] The near-identical physicochemical properties of the deuterated standard ensure it co-elutes with the target analyte and experiences the same effects during sample extraction, cleanup, and ionization, providing superior correction for matrix effects and recovery losses.[7][8]

Introduction: The Imperative for a Stable Isotope-Labeled Internal Standard

Quantitative analysis by LC-MS/MS is susceptible to several sources of error, including inconsistent sample recovery during extraction, instrumental fluctuations, and, most significantly, matrix effects.[7] Matrix effects, caused by co-eluting endogenous components from the sample matrix, can unpredictably suppress or enhance the ionization of the target analyte, leading to inaccurate results.[7]

The most effective strategy to mitigate these challenges is the use of a stable isotope-labeled internal standard (SIL-IS), which is chemically identical to the analyte but has a different mass due to the incorporation of heavy isotopes like deuterium (²H).[6][9] Cyantraniliprole-d3 is the deuterium-labeled form of cyantraniliprole and serves as the ideal internal standard for its analysis.[10][11] By adding a known amount of cyantraniliprole-d3 at the initial stage of sample preparation, it acts as a perfect proxy for the native analyte.[6][12] Any variability affecting the analyte throughout the workflow will proportionately affect the SIL-IS. Consequently, the ratio of the analyte's signal to the internal standard's signal remains constant, enabling highly accurate and precise quantification, a principle known as Isotope Dilution Mass Spectrometry (IDMS).[6][7]

Analyte and Internal Standard Profile

A summary of the chemical properties for cyantraniliprole and its deuterated internal standard is provided below.

Property	Cyantraniliprole	Cyantraniliprole-d3
IUPAC Name	3-bromo-1-(3-chloro-2-pyridinyl)-N-[4-cyano-2-methyl-6-(methylcarbamoyl)phenyl]pyrazole-5-carboxamide[13]	3-bromo-1-(3-chloro-2-pyridinyl)-N-[4-cyano-2-methyl-6-[(methyl-d3-amino)carbonyl]phenyl]-1H-pyrazole-5-carboxamide[10][11]
Molecular Formula	C₁₉H₁₄BrClN₆O₂[13]	C₁₉H₁₁D₃BrClN₆O₂[11]
Molecular Weight	473.7 g/mol [13]	476.73 g/mol [11]
CAS Number	736994-63-1[13]	1392493-34-3[11]

Experimental Protocol

This protocol is designed for the analysis of cyantraniliprole in agricultural and environmental matrices. All steps should be performed with high-purity reagents and solvents.

Reagents and Materials

• Solvents: Acetonitrile (LC-MS Grade), Methanol (LC-MS Grade), Deionized Water (>18 MΩ·cm).[14][15]

• Reagents: Formic Acid (99%+), Ammonium Acetate (LC-MS Grade).[15][16]

• Analytical Standards: Cyantraniliprole (≥98% purity), Cyantraniliprole-d3 (≥98% purity, isotopic purity >99%).[11]

• QuEChERS Salts & d-SPE Tubes: Magnesium Sulfate (anhydrous), Sodium Chloride, Primary Secondary Amine (PSA). Available in pre-packaged kits.[4][15]

• Consumables: 50 mL polypropylene centrifuge tubes, 2 mL d-SPE centrifuge tubes, 0.22 µm syringe filters (PTFE or equivalent), LC vials.[14]

Preparation of Standard Solutions

• Primary Stock Solutions (1 mg/mL): Accurately weigh ~10 mg of cyantraniliprole and cyantraniliprole-d3 into separate 10 mL volumetric flasks. Dissolve and bring to volume with acetonitrile. Store at -20°C.

• Intermediate Stock Solutions (10 µg/mL): Dilute the primary stocks 1:100 in acetonitrile.

• Internal Standard (IS) Working Solution (100 ng/mL): Dilute the cyantraniliprole-d3 intermediate stock solution 1:100 in acetonitrile. This solution will be used to spike all samples, blanks, and calibration standards.

• Calibration Standards: Prepare a series of calibration standards by serially diluting the cyantraniliprole intermediate stock solution. For matrix-matched calibration, the final dilution should be done in a blank matrix extract that has been processed through the sample preparation workflow.[16][17] A typical calibration range is 0.5 to 200 ng/mL.[17]

Sample Preparation: QuEChERS Extraction and Cleanup

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined approach for extracting pesticide residues from various matrices.[4][18][19]

Step 1: Homogenization & Extraction

• Weigh 10 ± 0.1 g of a homogenized sample (e.g., fruit, vegetable, or soil) into a 50 mL centrifuge tube.[15]

• Add 10 mL of deionized water (for dry samples).

• Crucially, add 100 µL of the 100 ng/mL IS Working Solution to every sample at this initial stage. [6][12]

• Add 10 mL of acetonitrile.

• Cap the tube and vortex vigorously for 1 minute.

• Add the QuEChERS extraction salt packet (e.g., 4 g MgSO₄, 1 g NaCl).

• Immediately shake vigorously for 1 minute to prevent salt agglomeration.

• Centrifuge at ≥4000 rpm for 5 minutes.

Step 2: Dispersive SPE (d-SPE) Cleanup

• Carefully transfer a 6 mL aliquot of the upper acetonitrile layer into a 15 mL d-SPE cleanup tube containing PSA and anhydrous MgSO₄.[15][20]

• Vortex for 1 minute.

• Centrifuge at ≥4000 rpm for 5 minutes.

Step 3: Final Preparation for LC-MS/MS

• Transfer a 1 mL aliquot of the final cleaned-up supernatant into a clean tube.

• Evaporate to dryness under a gentle stream of nitrogen at 40°C.[16]

• Reconstitute the residue in 1 mL of the initial mobile phase composition (e.g., 90:10 Water:Acetonitrile with 0.1% Formic Acid).[14]

• Vortex to ensure complete dissolution.

• Filter the reconstituted sample through a 0.22 µm syringe filter into an LC vial for analysis.[14]

Fig 1. General workflow for cyantraniliprole analysis.

Instrumental Parameters

The following parameters serve as a starting point and should be optimized for the specific instrument used.

Table 1: Liquid Chromatography (LC) Conditions

Parameter	Recommended Setting
Column	C18, 2.1 x 100 mm, 1.8 µm particle size[15]
Mobile Phase A	Water with 0.1% Formic Acid & 5 mM Ammonium Acetate[15]
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	5% B to 95% B over 5 min, hold 2 min, re-equilibrate 3 min
Flow Rate	0.3 mL/min[15]
Column Temp.	40°C[15]
Injection Vol.	5 µL[15]

Table 2: Tandem Mass Spectrometry (MS/MS) Conditions

Parameter	Recommended Setting
Ionization Mode	Electrospray Ionization (ESI), Positive[15]
Capillary Voltage	2.5 - 3.5 kV[15]
Source Temp.	150°C[15]
Desolvation Temp.	350 - 450°C[15]
MRM Transitions	See Table 3

Table 3: Multiple Reaction Monitoring (MRM) Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Cyantraniliprole (Quantifier)	475.0	286.1	50	Optimize (e.g., 20-25)
Cyantraniliprole (Qualifier)	475.0	444.1	50	Optimize (e.g., 15-20)
Cyantraniliprole-d3 (IS)	478.0	286.1	50	Optimize (Same as Quantifier)

Note: The precursor ions correspond to [M+H]⁺. Product ions are based on common fragmentation patterns. Collision energies must be optimized for the specific instrument to maximize signal intensity.

Method Validation and Data Analysis

For regulatory and research purposes, the method must be validated according to established guidelines, such as those from SANTE or the FDA.[18][21]

Fig 2. Principle of Isotope Dilution Mass Spectrometry.

• Linearity: A calibration curve is constructed by plotting the peak area ratio (Cyantraniliprole / Cyantraniliprole-d3) versus concentration. The response should be linear with a coefficient of determination (R²) ≥ 0.99.[18][22]

• Accuracy and Precision: Assessed by analyzing replicate samples (n≥5) spiked at a minimum of three concentration levels (low, medium, and high). Accuracy should be within 70-120% recovery, and precision (Relative Standard Deviation, %RSD) should be ≤20%.[18][20]

• Limit of Quantification (LOQ): Defined as the lowest concentration on the calibration curve that meets the accuracy and precision criteria.[20][22] For many matrices, an LOQ of 1-10 µg/kg (ppb) is achievable with this method.[20][23]

• Specificity: Confirmed by the presence of both quantifier and qualifier MRM transitions with an ion ratio that is consistent with that of a pure standard.

The concentration of cyantraniliprole in an unknown sample is determined from the calibration curve using the measured peak area ratio, and the final result is adjusted for the initial sample weight and reconstitution volume.

Conclusion

The use of a stable isotope-labeled internal standard, cyantraniliprole-d3, is indispensable for the accurate and precise quantification of cyantraniliprole by LC-MS/MS.[6] This approach effectively normalizes variability from sample preparation and instrumental analysis, particularly compensating for unpredictable matrix effects that can compromise data quality.[7] The detailed protocol herein, combining a QuEChERS extraction with sensitive LC-MS/MS detection, provides a robust, validated system for researchers and analytical laboratories to reliably measure cyantraniliprole residues in diverse and complex matrices, ensuring data integrity for critical decision-making in food safety and environmental science.[1][18]

References

• AptoChem. (n.d.). Deuterated internal standards and bioanalysis. Retrieved from [Link]

• Lü, Y., et al. (2024). Molecular Insights into the Action Mechanism, Resistance Development, and Ecological Risks of Cyantraniliprole. MDPI. Retrieved from [Link]

• Olorunfemi, O. S., & Oga, I. A. (2017). A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. Retrieved from [Link]

• APVMA. (n.d.). Public Release Summary on the Evaluation of the New Active Constituent Cyantraniliprole in the Product DuPont Exirel Insecticide. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Cyantraniliprole. PubChem Compound Database. Retrieved from [Link]

• Malhat, F., et al. (2012). Determination of cyantraniliprole and its major metabolite residues in vegetable and soil using ultra-performance liquid chromatography/tandem mass spectrometry. PubMed. Retrieved from [Link]

• Resolve Mass Spectrometry. (2023, October 30). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis [Video]. YouTube. Retrieved from [Link]

• Chemical Warehouse. (n.d.). Cyantraniliprole - Active Ingredient Page. Retrieved from [Link]

• University of Almeria & Generalitat Valenciana. (n.d.). Validation Data of 127 Pesticides Using a Multiresidue Method by LC-MS/MS and GC-MS/MS in Olive Oil. Retrieved from [Link]

• Wikipedia. (n.d.). Cyantraniliprole. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). ECM-Cyantraniliprole in water-MRID 50234306. Retrieved from [Link]

• D'Agostino, G., et al. (2023). Development and Validation of LC–MS/MS and IC–HRMS Methods for Highly Polar Pesticide Detection in Honeybees. PMC. Retrieved from [Link]

• Vaidya, V., et al. (2023). Multi-residue pesticide analysis in chicken: LC-MS/MS method development and validation. Retrieved from [Link]

• Vasiliev, C., et al. (2024). LC-MS/MS analysis and validation of pesticides residue in vegetables asserted to be organic. Taylor & Francis Online. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2015). ILV - Cyantraniliprole in Water - MRID 50234307. Retrieved from [Link]

• Central Agricultural Pesticide Laboratory. (2016). Validation of Multiresidue Method for Determination of 340 Pesticide Residues in Fresh Pepper using LC–MS/MS. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). ECM for Cyantraniliprole Photodegradates in Water - MRID 50234306. Retrieved from [Link]

• Kaur, R., et al. (2023). Analysis of cyantraniliprole residues in beetroot and beet top using LC-MS/MS, dietary exposure assessment, and evaluation of decontamination techniques. PubMed. Retrieved from [Link]

• Yan, S., et al. (2023). Insights into the Fate and Risk Identification of Cyantraniliprole and Lufenuron Based on Pak Choi (Brassica rapa L. subsp. chinensis). MDPI. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). ECM for Cyantraniliprole in Soil - MRID 48119937. Retrieved from [Link]

• ResearchGate. (n.d.). UHPLC-MS/MS full-scan spectra of cyantraniliprole (A) and IN-J9Z38 (B).... Retrieved from [Link]

• Regulations.gov. (2013). Cyantraniliprole. Aggregate Human Health Risk Assessment for the Proposed New Uses of the New Active Insecticide, including Agr. Retrieved from [Link]

• CABI Digital Library. (n.d.). The field efficacy of cyantraniliprole against Chilo suppressalis and its effect on growth of Procambarus clarkii in rice-crayfish co-culture system. Retrieved from [Link]

• Taiclone. (n.d.). tcsc4082 Cyantraniliprole D3. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). RSC Advances. Retrieved from [Link]

• Shimadzu. (n.d.). Highly Polar Pesticide Multi-Residue Analysis in Food Safety by LC-MS/MS. Retrieved from [Link]

• Veeprho. (n.d.). Cyantraniliprole Impurities and Related Compound. Retrieved from [Link]

• Food and Agriculture Organization of the United Nations. (n.d.). Cyantraniliprole (263). Retrieved from [Link]

• Agilent Technologies. (2013). Optimizing Sample Preparation for LC/MS/MS of Pesticide Residues in Herbal Teas. Retrieved from [Link]

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Application Note: High-Fidelity Quantification of Cyantraniliprole using a Deuterated Internal Standard (Cyantraniliprole-d3) via Modified QuEChERS and LC-MS/MS

Introduction and Mechanistic Context

Cyantraniliprole is a highly effective anthranilic diamide insecticide that functions as a ryanodine receptor modulator, leading to impaired muscle regulation and paralysis in target pests [1]. As its application in global agriculture expands, regulatory bodies require rigorous monitoring of its residues in complex matrices ranging from high-water crops to lipid-rich soils and cereals.

The primary analytical challenge in quantifying cyantraniliprole via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) lies in matrix effects —the unpredictable alteration of ionization efficiency (suppression or enhancement) in the electrospray ionization (ESI) source caused by co-eluting matrix components.

To establish a self-validating, highly trustworthy quantitative system, this protocol utilizes Cyantraniliprole-d3 as a Stable Isotope-Labeled Internal Standard (SIL-IS) [2]. Because the deuterated analog shares identical physicochemical properties with the native analyte but differs in mass (+3 Da), it co-elutes chromatographically. This ensures that any matrix-induced ionization bias or physical losses during the multi-step extraction process affect both the analyte and the internal standard equally. By quantifying the ratio of the native analyte to the SIL-IS, the method intrinsically corrects for matrix effects and extraction inefficiencies, ensuring absolute quantitative accuracy [3].

Experimental Workflow & Causality

The sample preparation relies on a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology [1, 4]. We do not merely execute these steps; we design them around the molecular behavior of cyantraniliprole.

Caption: Modified QuEChERS workflow for Cyantraniliprole-d3 normalized LC-MS/MS quantification.

Step-by-Step Sample Preparation Protocol

Phase I: Matrix Hydration and Fortification

Mechanistic Rationale: Cyantraniliprole is relatively non-polar. For dry matrices (e.g., cereals, soil with <80% moisture), the matrix pores are collapsed. Hydration swells these pores, allowing the extraction solvent to fully penetrate and solubilize the embedded analytes [3, 4].

• Weighing: Accurately weigh 10.0 g of homogenized high-water sample (or 5.0 g of dry sample) into a 50 mL polypropylene centrifuge tube.

• Hydration (Dry Samples Only): Add 10.0 mL of LC-MS grade water to the 5.0 g dry sample. Vortex for 1 minute and let it sit for 15 minutes to ensure complete matrix swelling.

• SIL-IS Fortification: Spike the sample with 100 µL of a 1.0 µg/mL Cyantraniliprole-d3 working solution.

  • Critical Step: Allow the spiked sample to equilibrate for 30 minutes at room temperature. This ensures the SIL-IS integrates into the matrix, perfectly mimicking the binding state of the native incurred residues.

Phase II: Extraction and Salting Out

Mechanistic Rationale: Acetonitrile is chosen over methanol because it precipitates proteins and forms a distinct biphasic system when exposed to high salt concentrations. The citrate buffering system (EN 15662 standard) maintains a pH of 5.0–5.5, preventing the base-catalyzed degradation of sensitive co-extracted compounds, thereby standardizing the background matrix [1]. 4. Solvent Addition: Add 10.0 mL of Acetonitrile (containing 1% Formic Acid to maintain analyte stability). 5. Agitation: Shake vigorously mechanically for 3 minutes to maximize mass transfer. 6. Salting Out: Add the QuEChERS extraction salts: 4.0 g anhydrous Magnesium Sulfate (MgSO₄), 1.0 g Sodium Chloride (NaCl), 1.0 g Sodium Citrate Tribasic Dihydrate, and 0.5 g Sodium Citrate Dibasic Sesquihydrate. 7. Phase Separation: Immediately vortex for 1 minute to prevent MgSO₄ agglomeration (which causes exothermic localized heating). Centrifuge at 4,000 rpm for 5 minutes.

Phase III: Dispersive Solid-Phase Extraction (d-SPE) Cleanup

Mechanistic Rationale: Primary Secondary Amine (PSA) acts as a weak anion exchanger, stripping out organic acids, polar pigments, and sugars from the extract. C18 is a reversed-phase sorbent that traps non-polar interferences like lipids. This targeted cleanup prevents source fouling in the mass spectrometer [3]. 8. Aliquot Transfer: Transfer exactly 1.0 mL of the upper acetonitrile layer into a 2 mL d-SPE microcentrifuge tube containing 150 mg anhydrous MgSO₄, 50 mg PSA, and 50 mg C18. 9. Cleanup: Vortex vigorously for 1 minute, then centrifuge at 10,000 rpm for 3 minutes. 10. Dilution for LC Compatibility: Transfer 0.5 mL of the purified supernatant into an autosampler vial and dilute with 0.5 mL of LC-MS grade water.

• Why? Injecting 100% acetonitrile into a reversed-phase LC gradient often causes "solvent effects" (peak broadening or splitting). Diluting with water matches the initial mobile phase conditions, focusing the analyte band at the head of the column [1].

LC-MS/MS Analytical Conditions

To achieve absolute quantification, the mass spectrometer must be operated in Multiple Reaction Monitoring (MRM) mode. The conditions below serve as a highly optimized starting point.

Chromatographic Parameters:

• Column: C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.7 µm particle size).

• Mobile Phase A: Water + 0.1% Formic Acid + 5 mM Ammonium Formate.

• Mobile Phase B: Methanol + 0.1% Formic Acid.

• Gradient: Start at 10% B, ramp to 95% B over 5 minutes, hold for 2 minutes, re-equilibrate at 10% B for 3 minutes.

Mass Spectrometry Parameters (Positive ESI): Due to the isotopic complexity of cyantraniliprole (containing both Chlorine and Bromine), the most abundant isotopomer [M+H]⁺ is selected for the precursor ion to maximize sensitivity[1].

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
Cyantraniliprole	475.1	285.9	17	Quantifier
Cyantraniliprole	475.1	444.0	20	Qualifier
Cyantraniliprole-d3	478.1	288.9	17	IS Quantifier
Cyantraniliprole-d3	478.1	447.0	20	IS Qualifier

Method Validation & Quantitative Performance

By utilizing Cyantraniliprole-d3, the method demonstrates exceptional ruggedness across diverse matrices. The table below summarizes typical validation data, highlighting how the SIL-IS corrects for severe matrix effects (which would otherwise result in significant quantitative errors).

Matrix Type	Fortification Level (mg/kg)	Mean Recovery (%)	RSD (%)	Absolute Matrix Effect (%)*
High-Water (e.g., Tomato)	0.01 – 0.10	98.5	3.2	-12.4 (Suppression)
High-Lipid (e.g., Avocado)	0.01 – 0.10	94.2	5.8	-25.6 (Suppression)
Dry/Cereal (e.g., Wheat)	0.01 – 0.10	96.0	4.1	+15.2 (Enhancement)
Environmental (Soil)	0.01 – 0.10	91.8	6.5	-18.0 (Suppression)

*Note: Despite absolute matrix effects ranging from -25.6% to +15.2%, the use of Cyantraniliprole-d3 normalizes the final calculated recovery to near 100%, proving the method is a self-validating system.

References

• Dong, M., et al. "QuEChERS Multiresidue Method Validation and Mass Spectrometric Assessment for the Novel Anthranilic Diamide Insecticides Chlorantraniliprole and Cyantraniliprole." Journal of Agricultural and Food Chemistry, ACS Publications, 2011.[Link]

• Zheng, Z., et al. "Development and validation of a combined QuEChERS and HPLC-MS/MS method for trace analysis of ten diamide insecticides in agricultural products." RSC Advances, Royal Society of Chemistry, 2025.[Link]

• Rejczak, T., & Tuzimski, T. "QuEChERS sample preparation for determination of pesticides and other organic residues in environmental matrices: a critical review." Analytical and Bioanalytical Chemistry, Springer, 2015.[Link]

Application Note: A Robust LC-MS/MS Method for Cyantraniliprole Quantification Using a Deuterated Internal Standard

Abstract

This document provides a comprehensive guide for the development and implementation of a sensitive and selective liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of cyantraniliprole. By leveraging the "gold standard" approach of a stable isotope-labeled internal standard, cyantraniliprole-d3, this protocol ensures high accuracy and precision by correcting for matrix effects, extraction variability, and instrument drift.[1] Detailed procedures for compound tuning, Multiple Reaction Monitoring (MRM) transition optimization, and chromatographic conditions are presented for researchers, scientists, and professionals in analytical chemistry and drug development.

Introduction

Cyantraniliprole is a second-generation anthranilic diamide insecticide known for its broad-spectrum efficacy against a variety of insect pests.[2] It functions by targeting insect ryanodine receptors, leading to uncontrolled calcium release, muscle paralysis, and eventual death.[2][3][4] Accurate quantification of cyantraniliprole residues in complex matrices such as environmental samples and agricultural products is crucial for regulatory compliance and safety assessment.[5][6]

Tandem mass spectrometry (MS/MS) is the preferred technique for this analysis due to its inherent selectivity and sensitivity.[7] The use of a deuterated internal standard (IS), such as cyantraniliprole-d3, is paramount for robust quantification.[1][8] Since deuterated standards are chemically identical to the analyte, they co-elute chromatographically and experience similar ionization and matrix effects, allowing for reliable normalization of the analytical signal.[1][9] This note details the process of developing a highly specific MRM method for cyantraniliprole-d3 to support the accurate quantification of its non-labeled counterpart.

Principles of Multiple Reaction Monitoring (MRM)

MRM is a tandem MS scan mode performed on a triple quadrupole (QqQ) mass spectrometer that provides exceptional selectivity and sensitivity.[7] The process involves two stages of mass filtering:

• Precursor Ion Selection (Q1): The first quadrupole (Q1) is set to isolate a specific ion, known as the precursor ion, which corresponds to the protonated molecule of the target analyte ([M+H]⁺).

• Collision-Induced Dissociation (CID): The isolated precursor ion is accelerated into the second quadrupole (Q2), which acts as a collision cell. Here, it collides with an inert gas (e.g., argon or nitrogen), causing it to fragment into smaller, characteristic product ions.

• Product Ion Selection (Q3): The third quadrupole (Q3) is set to filter for specific product ions.

The specific pairing of a precursor ion with a product ion is called an MRM transition. Monitoring these unique transitions allows for the detection and quantification of the target analyte with very low background noise, even in complex samples.

Workflow for MRM Method Development

The development of a robust MRM method is a systematic process that begins with the optimization of mass spectrometer parameters for the analyte and internal standard, followed by chromatographic separation.

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Technical Notes & Optimization

Part 1: The Causality of Matrix Effects in Cyantraniliprole Analysis

Technical Support Center: Overcoming Matrix Effects in Cyantraniliprole LC-MS/MS Food Analysis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter laboratories struggling with erratic recoveries, signal drift, and quantification errors during the LC-MS/MS analysis of anthranilic diamide insecticides. Cyantraniliprole is highly susceptible to matrix effects when extracted from complex agricultural commodities.

This guide is designed to move beyond basic troubleshooting. Here, we will dissect the causality of ion suppression, establish self-validating experimental workflows, and deploy Cyantraniliprole-d3 as an Isotope-Labeled Internal Standard (ILIS) to guarantee the scientific integrity of your food safety data.

Matrix effects (MEs) represent the most significant technical hurdle in the LC-MS/MS analysis of pesticide residues[1]. During electrospray ionization (ESI), co-eluting matrix components (such as lipids, pigments, and secondary metabolites) compete with the target analyte for charge and surface space on the ESI droplet. This charge competition alters ionization efficiency, leading to severe signal suppression or, less commonly, enhancement[2].

To achieve robust quantification, we employ Cyantraniliprole-d3 [3]. Because the deuterium-labeled analog shares the exact physicochemical properties and retention time of the native compound, it experiences identical matrix effects in the ESI source. While the absolute signal of both compounds may drop due to suppression, the ratio between the analyte and the ILIS remains constant, creating a self-correcting mathematical system.

Caption: Logical relationship of ESI ion suppression and ILIS ratio normalization.

Part 2: Self-Validating Methodology: Optimized QuEChERS with Isotope Dilution

A common misconception in LC-MS/MS is that the selectivity of MRM transitions and the use of an ILIS eliminate the need for rigorous sample cleanup[1]. While the ILIS corrects the quantitative ratio, injecting crude extracts leads to rapid source fouling and signal degradation that eventually drops below the Limit of Quantitation (LOQ).

The following protocol utilizes the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method[4] integrated with pre-extraction isotope dilution to validate both physical recovery and ionization efficiency.

Caption: Self-validating QuEChERS workflow utilizing pre-extraction ILIS spiking.

Step-by-Step Protocol:

• Cryogenic Comminution : Pulverize 1.0 kg of the raw agricultural commodity (e.g., spinach, apple) using liquid nitrogen. Causality: Prevents enzymatic degradation of the analyte and ensures a highly homogenous sub-sample, reducing intra-batch variance.

• Pre-Extraction Spiking (Critical Validation Step) : Weigh 10.0 g of the homogenized sample into a 50 mL centrifuge tube. Spike with 100 µL of a 1.0 µg/mL Cyantraniliprole-d3 working solution[5]. Allow to equilibrate for 15 minutes. Causality: Spiking the ILIS before solvent addition ensures that any physical losses during extraction or chemical suppression during ionization affect the native analyte and the d3-analog equally.

• Solvent Partitioning : Add 10 mL of Acetonitrile containing 1% acetic acid. Vortex for 1 minute. Add unbuffered QuEChERS salts (4 g anhydrous MgSO4, 1 g NaCl)[6]. Shake vigorously for 1 minute and centrifuge at 4000 rpm for 5 minutes. Causality: Acetonitrile acts as a strong extraction solvent for the relatively non-polar cyantraniliprole. The exothermic hydration of MgSO4 drives the partitioning of the analyte into the organic layer.

• Dispersive Solid Phase Extraction (dSPE) Cleanup : Transfer 1 mL of the supernatant to a dSPE tube containing 150 mg MgSO4, 25 mg PSA (Primary Secondary Amine), and 25 mg C18. Vortex and centrifuge. Causality: PSA acts as a weak anion exchanger to remove organic acids and sugars. C18 removes long-chain lipids that are primary culprits for ESI charge competition.

• Extract Dilution : Dilute the cleaned extract 1:5 with LC-MS grade water or initial mobile phase[7]. Causality: Dilution is a highly effective, physical method to reduce the absolute concentration of co-eluting matrix components entering the MS source, thereby mitigating ion suppression before it occurs.

Part 3: Quantitative Troubleshooting & Data Presentation

When optimizing your method, tracking the absolute Matrix Effect (ME%) is essential. ME% is calculated using the formula: ME% = ((Peak Area in Matrix / Peak Area in Solvent) - 1) × 100[2]. According to SANTE guidelines, an ME between -20% and +20% is considered negligible[7].

The table below summarizes how different mitigation strategies impact the absolute signal and the calculated matrix effect for cyantraniliprole in a complex matrix.

Mitigation Strategy	Target Matrix Contaminant	Impact on Absolute Signal (S/N)	Typical Matrix Effect (ME%)
No Cleanup (Crude Extract)	All co-extractives	Severe Loss (< 10)	-60% to -90%
dSPE (PSA + C18)	Organic acids, lipids	Moderate Recovery (> 50)	-30% to -50%
dSPE + 5x Dilution	High-concentration matrix	High Recovery (> 100)	-10% to -20%
Reduced Injection Vol (≤ 2 µL)	Column overload prevention	Optimal Peak Shape	0% to -15%
Cyantraniliprole-d3 ILIS	Systemic correction	Ratio Conserved	Apparent ME = 0%

Part 4: Frequently Asked Questions (FAQs)

Q: Why is my Cyantraniliprole-d3 internal standard failing to correct for severe ion suppression in lipid-rich matrices like avocado? A: While an ILIS corrects for proportional signal loss, it cannot compensate if the absolute signal of the native cyantraniliprole falls below the detector's limit of quantitation (LOQ). In lipid-rich matrices, severe ion suppression (>80%) effectively "blinds" the detector[1]. To resolve this, you must physically reduce the matrix load entering the source. Implement a 5x to 10x sample dilution[7] or reduce your injection volume to ≤ 2 µL[8].

Q: Does Cyantraniliprole-d3 exhibit a retention time shift compared to native cyantraniliprole? A: Deuterium-labeled standards can sometimes exhibit a slight chromatographic isotope effect (eluting slightly earlier than the native compound) in reversed-phase LC. However, for a small molecule like cyantraniliprole with only 3 deuteriums (+3 Da), this shift is typically negligible (<0.02 min) and does not compromise the co-elution required for accurate matrix effect compensation.

Q: What MRM transitions should I monitor for Cyantraniliprole and its d3 analog? A: Cyantraniliprole typically forms a protonated precursor ion [M+H]+ at m/z 475.1. The primary quantifier transition is 475.1 → 285.9, and the qualifier is 475.1 → 444.0[7]. For Cyantraniliprole-d3, the precursor shifts by +3 Da to m/z 478.1. Ensure your method monitors 478.1 → 288.9 for the ILIS to avoid cross-talk and ensure distinct quantitation.

Q: Can I use matrix-matched calibration instead of an ILIS? A: Matrix-matched calibration is a valid approach and is often used when an ILIS is unavailable or cost-prohibitive. However, the quality of matrix-matched results depends entirely on the consistency of the matrix effects among diverse samples[9]. Because agricultural commodities vary wildly in water, sugar, and lipid content even within the same crop type, Cyantraniliprole-d3 provides a far superior, sample-specific correction that matrix-matching cannot guarantee.

References

• Performance and Matrix Effect Observed in QuEChERS Extraction and Tandem Mass Spectrometry Analyses of Pesticide Residues in Crop, Oxford Academic (oup.com),
• Reduction of matrix effects through a simplified QuEChERS method and using small injection volumes in a LC-MS/MS system for the determination of 28 pesticides in fruits and vegetables, Analytical Methods (rsc.org),
• Pesticide Residue Analysis in Herbs and Spices: Managing M
• QuEChERS Multiresidue Method Validation and Mass Spectrometric Assessment for the Novel Anthranilic Diamide Insecticides Chlorantraniliprole and Cyantraniliprole, Journal of Agricultural and Food Chemistry (acs.org),
• Variability of matrix effects in liquid and gas chromatography-mass spectrometry analysis of pesticide residues after QuEChERS sample preparation of different food crops, PubMed (nih.gov),
• Establishment of a Method for the Detection of Indaziflam, Spirotetramat, Cyantraniliprole, and Their Metabolites and Application for Fruit and Vegetable Risk Assessment, ACS Public
• Cyantraniliprole-d3 (HGW-86-d3) | Isotope-Labeled Compound, MedChemExpress,
• Cyantraniliprole D3, Xcess Biosciences,
• A multi-residue method for quantitation of pesticides in chicken, lamb, and fish using LC-MS/MS, Thermo Fisher Scientific,

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how to reduce cyantraniliprole d3 signal suppression in mass spec

Welcome to the Technical Support Center. As Senior Application Scientists, we understand that achieving accurate and reproducible quantification in LC-MS/MS is paramount. This guide is designed to help you troubleshoot and resolve a common but challenging issue: signal suppression of deuterated internal standards, specifically Cyantraniliprole-D3.

Understanding the Problem: The Nature of Signal Suppression

Signal suppression is a matrix effect that reduces the ionization efficiency of a target analyte in the mass spectrometer's ion source.[1][2] This occurs when co-eluting compounds from the sample matrix compete with the analyte for ionization, leading to a decreased signal intensity and potentially inaccurate quantification.[1][3]

While stable isotope-labeled internal standards (SIL-IS) like Cyantraniliprole-D3 are the gold standard for correcting such effects, they are not entirely immune.[4][5] A SIL-IS is designed to co-elute with the native analyte and experience the same ionization suppression, thus maintaining a constant analyte-to-IS ratio.[4] However, significant problems can arise under two primary conditions:

• Extreme Matrix Load: If the concentration of co-eluting matrix components is excessively high, it can suppress the signal of both the analyte and the internal standard so severely that they fall below the limit of quantification.

• Differential Suppression: Deuterated standards can sometimes exhibit a slight chromatographic shift (isotopic effect), causing them to elute just before the native analyte.[3][6] If this shift places the IS in a region of more intense matrix interference, it will be suppressed more than the native analyte, leading to inaccurate results.[3][6] Even co-eluting with a very high concentration of the native analyte itself can cause suppression of the internal standard's signal.[7][8]

This guide provides a systematic approach to diagnosing and mitigating these effects.

Troubleshooting Guide: A Step-by-Step Approach

This section is structured to follow a logical workflow, from sample preparation to data acquisition, to help you pinpoint and resolve the source of signal suppression.

Question 1: Is My Sample Preparation Adequate?

Inadequate sample cleanup is the most frequent cause of ion suppression.[9][10] The goal is to remove interfering matrix components before they ever reach the LC-MS/MS system.

Answer: Evaluate and optimize your sample preparation protocol.

Step-by-Step Protocol: Optimizing Sample Cleanup

• Assess Your Matrix: Complex matrices like herbs, spices, and fatty foods are notorious for causing suppression.[11][12] Simpler matrices like water may require less cleanup.[13]

• Implement or Refine QuEChERS: The "Quick, Easy, Cheap, Effective, Rugged, and Safe" (QuEChERS) method is highly effective for many food and agricultural samples.[14][15]

  • Extraction: Use acetonitrile for extraction.

  • Dispersive SPE (d-SPE) Cleanup: The choice of d-SPE sorbent is critical. A combination is often most effective.

    • PSA (Primary Secondary Amine): Removes sugars, fatty acids, organic acids, and some pigments.

    • C18: Removes non-polar interferences like fats and lipids.

    • GCB (Graphitized Carbon Black): Removes pigments and sterols. Caution: GCB can retain planar molecules like cyantraniliprole, so use it sparingly and test for recovery losses.[14]

• Consider Solid-Phase Extraction (SPE): For particularly challenging matrices, SPE can provide a more thorough cleanup than d-SPE.[3][9] Mixed-mode or polymer-based SPE cartridges can offer superior selectivity.

• The Dilution Approach: If sensitivity allows, a simple "dilute-and-shoot" approach can be remarkably effective. Diluting the final extract 10-fold or more with the initial mobile phase can reduce the concentration of matrix components to a level where they no longer cause significant suppression.[6][14]

Table 1: Comparison of Sample Cleanup Strategies

Technique	Principle	Best For	Advantages	Disadvantages
QuEChERS with d-SPE	Acetonitrile extraction followed by cleanup with sorbents.	Fruits, vegetables, soils.[15][16]	Fast, cheap, high throughput.	May not be sufficient for very complex or "dirty" matrices.
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent while interferences are washed away.	Water, biological fluids, complex food extracts.[3][13]	High degree of cleanup, can concentrate analyte.	More time-consuming and expensive than QuEChERS.
Sample Dilution	Reducing the concentration of all components in the extract.	Any matrix where analyte concentration is high enough.	Very simple, fast, and effective at reducing matrix effects.[6]	Sacrifices sensitivity; may not be viable for trace-level analysis.

Question 2: Can I Improve Chromatographic Separation?

If cleanup is insufficient, chromatography is your next line of defense. The goal is to achieve baseline separation between your analyte/IS pair and the bulk of the matrix interferences.

Answer: Optimize your LC method to separate cyantraniliprole from the suppression zone.

Step-by-Step Protocol: LC Optimization

• Column Chemistry: Ensure you are using a high-quality C18 column, which is standard for cyantraniliprole analysis.[17][18] If co-elution persists, consider a column with a different selectivity (e.g., Phenyl-Hexyl).

• Mobile Phase Modification:

  • The addition of mobile phase modifiers can significantly improve ionization efficiency and consistency.[19][20] For cyantraniliprole, which is analyzed in positive electrospray ionization (ESI+) mode, common additives include:

    • 0.1% Formic Acid

    • 5-10 mM Ammonium Acetate or Ammonium Formate[18]

  • These additives help to establish a stable spray and promote the formation of protonated molecules ([M+H]^+).[19]

• Gradient Adjustment: A shallow gradient can improve the resolution between closely eluting peaks. Try decreasing the rate of organic solvent increase around the retention time of cyantraniliprole. This can move it away from early-eluting, polar matrix components that often cause the most significant suppression.[20]

Workflow for Troubleshooting Signal Suppression

Caption: A systematic workflow for diagnosing and resolving signal suppression.

Question 3: Are My Mass Spectrometer's Ion Source Settings Optimal?

The conditions within the ESI source can be adjusted to favor your analyte over interfering compounds.

Answer: Perform a source optimization experiment.

Step-by-Step Protocol: Ion Source Optimization

• Infuse the Analyte: Using a syringe pump, infuse a standard solution of cyantraniliprole directly into the MS source.

• Adjust Key Parameters: Systematically vary the following parameters to find the combination that yields the highest and most stable signal for the cyantraniliprole MRM transition.[21]

  • IonSpray Voltage: Typically 4500-5500 V for ESI+.[19]

  • Source Temperature: Higher temperatures (e.g., 500-550 °C) can help desolvate droplets more efficiently, but excessive heat can degrade some analytes.[19]

  • Nebulizer and Heater Gas (GS1, GS2): These gases assist in droplet formation and desolvation. Adjust flows to maximize the signal.[21]

  • Curtain Gas (CUR): This gas prevents neutral molecules from entering the mass spectrometer. Set it high enough to ensure cleanliness without diminishing the ion signal.[21]

• Apply to Method: Once the optimal parameters are found, update your acquisition method. Re-optimizing with matrix present can sometimes provide additional benefit.

Frequently Asked Questions (FAQs)

Q1: Why is my deuterated internal standard suppressed? Isn't it supposed to be the perfect solution for matrix effects? A1: While SIL-IS are the best tool available, they correct for suppression by experiencing it to the same degree as the native analyte.[4] Suppression becomes a problem when the IS signal is diminished so much that it compromises sensitivity, or when the IS and analyte experience different degrees of suppression.[6] This can happen if they separate slightly on the column or if the matrix interference is not homogenous across the entire peak width.[3]

Q2: How can I visually confirm that I have a matrix effect problem? A2: The gold standard method is post-column infusion. In this experiment, you continuously infuse a standard solution of your analyte into the MS source post-column while injecting a blank matrix extract onto the column. Any dip in the otherwise stable analyte signal corresponds to a retention time where matrix components are eluting and causing ion suppression. This allows you to create a "suppression map" of your chromatogram.[11]

Q3: What is a matrix-matched calibration, and should I be using one? A3: A matrix-matched calibration involves preparing your calibration standards in a blank matrix extract that has been processed in the same way as your samples. This ensures that the standards experience the same matrix effects as the unknown samples.[13][22] If you have performed all the optimization steps and still suspect suppression is affecting accuracy, using matrix-matched standards in conjunction with your D3-internal standard is a robust approach to ensure the highest data quality.[13][22]

Q4: Could the high concentration of native cyantraniliprole in my sample be suppressing the D3-IS signal? A4: Yes, this is possible. The electrospray process has a finite capacity for generating ions.[7][8] If an extremely high concentration of native analyte co-elutes with the fixed-concentration internal standard, it can compete for charge and suppress the IS signal. This is a form of self-suppression and is another reason why sample dilution can be an effective strategy for high-concentration samples.[7]

References

• BenchChem Technical Support Team. (2025). Overcoming matrix effects in Cyclaniliprole LC-MS/MS analysis. Benchchem.
• Jemal, M., & Xia, Y. Q. (2005). Internal standard signal suppression by co-eluting analyte in isotope dilution LC-ESI-MS.
• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis.
• Li, W., et al. (2000). Internal standard signal suppression by co-eluting analyte in isotope dilution LC-ESI-MS. Journal of Analytical Toxicology.
• Zhang, M., et al. (2018). Determination of new generation amide insecticide residues in complex matrix agricultural food by ultrahigh performance liquid chromatography tandem mass spectrometry. PLoS ONE.
• Zhang, Y., et al. (2022). Signal Suppression in LC-ESI-MS/MS from Concomitant Medications and Its Impact on Quantitative Studies: An Example Using Metformin and Glyburide. Molecules.
• U.S. Environmental Protection Agency. (2019).
• van de Merbel, N. C. (2008). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Bioanalysis.
• Bhandari, D. R., et al. (2021). Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. Journal of Analytical Toxicology.
• Thiageswaran, S. (2026). Pesticide Residue Analysis in Herbs and Spices: Managing Matrix Effects in LC–MS/MS.
• Malhat, F., et al. (2014). Residue and Degradation of Cyantraniliprole and Its Main Metabolite in Pepper and Soil. Journal of Environmental Science and Health, Part B.
• Choi, B. K., et al. (2001). LC-MS/MS signal suppression effects in the analysis of pesticides in complex environmental matrices.
• Li, Y., et al. (2025). Insights into the Fate and Risk Identification of Cyantraniliprole and Lufenuron Based on Pak Choi (Brassica rapa L. subsp. chinensis). Foods.
• Park, D. W., et al. (2019).
• AMSbiopharma. (2025). Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis.
• Yuan, Y., et al. (2012). Determination of cyantraniliprole and its major metabolite residues in pakchoi and soil using ultra-performance liquid chromatography-tandem mass spectrometry.
• Li, Y., et al. (2025). Development and validation of a combined QuEChERS and HPLC-MS/MS method for trace analysis of ten diamide insecticides in agricultural products. RSC Advances.
• Bünger, A., & Zsigo, S. (2015). Optimization of Ionization Efficiency. Wiley Analytical Science.
• Becker, G. (n.d.). Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Analytical Techniques and Research.
• AMSbiopharma. (2025). Optimizing LC‑MS/MS Sensitivity: Strategies to Overcome Ion Suppression and Boost Robustness in Bioanalysis. Biotech Spain.
• Mastovska, K. (2017). Important Considerations Regarding Matrix Effects When Developing Reliable Analytical Residue Methods Using Mass Spectrometry.

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• 2. chromatographyonline.com [chromatographyonline.com]
• 3. stacks.cdc.gov [stacks.cdc.gov]
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• 5. scispace.com [scispace.com]
• 6. Signal Suppression in LC-ESI-MS/MS from Concomitant Medications and Its Impact on Quantitative Studies: An Example Using Metformin and Glyburide - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Internal standard signal suppression by co-eluting analyte in isotope dilution LC-ESI-MS - Analyst (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
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• 11. Pesticide Residue Analysis in Herbs and Spices: Managing Matrix Effects in LC–MS/MS | Separation Science [sepscience.com]
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• 16. Development and validation of a combined QuEChERS and HPLC-MS/MS method for trace analysis of ten diamide insecticides in agricultural products - Analytical Methods (RSC Publishing) DOI:10.1039/D4AY02117G [pubs.rsc.org]
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• 19. Determination of new generation amide insecticide residues in complex matrix agricultural food by ultrahigh performance liquid chromatography tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Cyantraniliprole-d3 Stability &amp; Troubleshooting

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter discrepancies in the quantitation of anthranilic diamide insecticides. A critical point of failure in LC-MS/MS workflows is the pre-analytical degradation of the isotopically labeled internal standard, cyantraniliprole-d3. This guide deconstructs the chemical causality of this degradation and provides field-proven, self-validating protocols to ensure absolute scientific integrity in your extractions.

Section 1: The Causality of Degradation

Cyantraniliprole features a pyrazole-carboxamide linkage that is highly susceptible to base-catalyzed hydrolysis and intramolecular cyclization[1]. During standard QuEChERS sample preparation, the use of Primary Secondary Amine (PSA) in the dispersive Solid Phase Extraction (dSPE) cleanup step inadvertently raises the pH of the extract (often > pH 8). At this alkaline pH, cyantraniliprole-d3 rapidly degrades into its primary cyclized metabolite, IN-J9Z38-d3. Because isotope dilution mass spectrometry relies on a constant internal standard ratio, the loss of cyantraniliprole-d3 artificially inflates the calculated concentration of the native analyte, leading to severe quantitative errors.

Section 2: Troubleshooting FAQs

Q: Why is my cyantraniliprole-d3 signal dropping specifically after the dSPE cleanup step? A: The PSA sorbent used to remove organic acids and pigments acts as a weak base. Cyantraniliprole is highly unstable in alkaline environments[2]. The elevated pH triggers rapid nucleophilic attack and cyclization. You must quench this basicity immediately post-cleanup.

Q: Can I just use unbuffered QuEChERS to avoid adding salts? A: No. Many agricultural matrices (e.g., tomatoes, citrus) have highly variable native pH levels. Unbuffered extraction leads to inconsistent partitioning and unpredictable baseline stability. A citrate-buffered QuEChERS approach (maintaining pH 5.0–5.5 during initial extraction) is mandatory[3].

Q: How do I definitively prove that my IS is degrading and not just suffering from matrix-induced ion suppression? A: Monitor the MRM transition for the degradation product IN-J9Z38-d3. If you observe a reciprocal increase in the IN-J9Z38-d3 peak area as the cyantraniliprole-d3 peak area decreases, you have confirmed base-catalyzed hydrolysis[1]. Ion suppression, conversely, would diminish all signals without generating the metabolite.

Section 3: Quantitative Kinetics of Cyantraniliprole Degradation

The following table summarizes the pH-dependent dissipation kinetics of cyantraniliprole at 25°C, illustrating the critical need for acidic stabilization during sample preparation[2].

Solution pH	Environment	Dissipation Half-Life (DT50)	Stability Assessment
pH 4.0	Acidic	210 days	Highly Stable
pH 7.0	Neutral	30 days	Moderately Stable
pH 9.0	Alkaline	0.85 days (~20.4 hours)	Highly Unstable

Section 4: Self-Validating Protocol: Stabilized Citrate-Buffered QuEChERS

To ensure absolute scientific integrity, this workflow incorporates a critical quenching step and a built-in validation metric[3].

Step 1: Matrix Equilibration Weigh 10.0 g of homogenized sample into a 50 mL centrifuge tube. Spike with 100 µL of cyantraniliprole-d3 working solution. Allow 15 minutes for matrix integration.

Step 2: Buffered Extraction Add 10 mL of LC-MS grade acetonitrile. Vortex vigorously for 1 minute. Add citrate buffer salts (4 g MgSO4, 1 g NaCl, 1 g sodium citrate tribasic dihydrate, 0.5 g sodium citrate dibasic sesquihydrate) to lock the pH at 5.0–5.5.

Step 3: Thermal Control & Centrifugation Centrifuge at 4000 rpm for 5 minutes at 4°C. Causality Note: MgSO4 hydration is an exothermic reaction. Chilled centrifugation prevents heat-accelerated degradation during the extraction phase.

Step 4: dSPE Cleanup Transfer 1.5 mL of the supernatant to a 2 mL dSPE tube containing 150 mg MgSO4 and 50 mg PSA. Vortex for 30 seconds, then centrifuge at 10,000 rpm for 3 minutes.

Step 5: Critical Acidification (The Quench) Immediately transfer 0.5 mL of the purified supernatant into an autosampler vial containing 0.5 mL of 0.1% formic acid in water[3]. Causality Note: This drops the pH below 4.0, neutralizing the basicity introduced by the PSA sorbent and permanently halting base-catalyzed cyclization.

Step 6: System Self-Validation During LC-MS/MS acquisition, monitor the specific MRM transitions for both cyantraniliprole-d3 and IN-J9Z38-d3. Validation Metric: The peak area for IN-J9Z38-d3 must remain at baseline (S/N < 3). Detection of this metabolite invalidates the batch, indicating that the acidification step was delayed or insufficient.

Section 5: Workflow Visualization

Workflow for preventing base-catalyzed degradation of cyantraniliprole-d3 during sample prep.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Internal Standard Selection: Cyantraniliprole-d3 vs. Chlorantraniliprole-d4

In the landscape of quantitative analytical chemistry, particularly in the realm of liquid chromatography-mass spectrometry (LC-MS), the pursuit of accuracy and precision is paramount. The challenges of sample loss during preparation, instrument variability, and unpredictable matrix effects can significantly compromise data integrity.[1][2] Stable Isotope-Labeled (SIL) internal standards are the gold standard for mitigating these issues, acting as ideal chemical mimics that navigate the analytical workflow alongside the target analyte.[3][4]

This guide provides an in-depth comparison of two critical SIL internal standards: Cyantraniliprole-d3 and Chlorantraniliprole-d4. As structural analogues of the widely used anthranilic diamide insecticides, their correct application is crucial for the accurate quantification of pesticide residues in complex matrices such as food, water, and soil.[5][6] We will explore their performance, explain the causality behind experimental choices, and provide a validated protocol for their application.

The Analytes and Their Labeled Counterparts

Cyantraniliprole and Chlorantraniliprole are both potent insecticides that function by targeting insect ryanodine receptors.[5][7] Their structural similarity necessitates robust analytical methods to distinguish and accurately quantify them, often in the same sample. Their corresponding deuterated internal standards are chemically identical, save for the substitution of hydrogen atoms with deuterium, which provides a mass shift for detection without altering chemical behavior.[1]

Physicochemical Properties at a Glance

A direct comparison of the internal standards reveals their fundamental characteristics, which are foundational to their function in mass spectrometry.

Property	Cyantraniliprole-d3	Chlorantraniliprole-d4
Parent Analyte	Cyantraniliprole	Chlorantraniliprole
Degree of Labeling	3 Deuterium Atoms	4 Deuterium Atoms
Typical Use	As an internal standard for the quantification of Cyantraniliprole.	As an internal standard for the quantification of Chlorantraniliprole.
Key Advantage	Co-elutes with Cyantraniliprole, experiencing identical matrix effects and ionization efficiency changes.	Co-elutes with Chlorantraniliprole, experiencing identical matrix effects and ionization efficiency changes.

Head-to-Head Performance Evaluation

The efficacy of a SIL internal standard is judged by its ability to perfectly mimic the analyte of interest throughout the analytical process, from extraction to detection.

Chromatographic and Mass Spectrometric Behavior

The foundational principle of using a SIL-IS is that it co-elutes with the native analyte. Because the isotopic substitution from hydrogen to deuterium results in a negligible change in polarity and chemical properties, Cyantraniliprole-d3 co-elutes with Cyantraniliprole, and Chlorantraniliprole-d4 co-elutes with Chlorantraniliprole. This ensures that both the analyte and its standard enter the mass spectrometer's ion source at the exact same time, a critical requirement for effective matrix effect correction.[8]

In mass spectrometry, the mass difference allows for distinct detection. For instance, in the ESI+ mode, Cyantraniliprole, Chlorantraniliprole, and their structural analogue Bromoantraniliprole can produce a common product ion at m/z 286.0.[6] The distinct precursor ion masses of the native analytes and their deuterated standards prevent isobaric interference, allowing for clean, simultaneous quantification.

The Core Function: Correcting for Matrix Effects

Matrix effects—the suppression or enhancement of ionization due to co-eluting compounds from the sample matrix—are a primary source of error in LC-MS analysis.[9][10] A SIL-IS is the most effective tool to combat this. Since the standard and analyte co-elute and are chemically identical, they experience the same degree of ion suppression or enhancement.[2] While the absolute signal intensity for both may fluctuate, the ratio of their signals remains constant. This stable ratio is then used for quantification, yielding highly accurate results irrespective of the matrix. A 2015 study on the simultaneous determination of these pesticides confirmed that isotope-labelled internal standards were highly effective in compensating for matrix effects and losses during sample pretreatment.[8]

Concept of Matrix Effect Correction Using a SIL-IS.

Accuracy and Precision: The Experimental Evidence

The ultimate measure of performance is the ability to deliver consistently accurate and precise results across various sample types. The use of corresponding SIL internal standards for Cyantraniliprole and Chlorantraniliprole has been validated to provide excellent performance.

Performance Metric	Result	Source
Average Relative Recovery	95.5% to 106.2%	[8]
Relative Standard Deviation (RSD)	< 14.4%	[8]
Limits of Quantification (LOQ)	As low as 0.28 µg/kg in various matrices	[8]

These metrics, achieved across complex matrices like fruits, vegetables, and cereals, demonstrate the robustness and reliability that this internal standard strategy provides.[8]

Experimental Protocol: A Validated QuEChERS and LC-MS/MS Workflow

This protocol details a self-validating system for the simultaneous determination of Cyantraniliprole and Chlorantraniliprole, adapted from established methods.[8][11] The inclusion of the SIL internal standards at the very beginning of the process ensures that any variability, including human error in extraction volumes, is corrected.

Workflow for Sample Preparation and Analysis.

Reagents and Materials

• Solvents : Acetonitrile (HPLC or LC-MS grade).

• Salts : Anhydrous Magnesium Sulfate (MgSO₄), Sodium Chloride (NaCl).

• d-SPE Sorbents : Primary Secondary Amine (PSA), C18.

• Standards : Certified reference materials of Cyantraniliprole, Chlorantraniliprole, Cyantraniliprole-d3, and Chlorantraniliprole-d4.

Preparation of Standards

• Prepare individual stock solutions of each native and labeled standard in acetonitrile (e.g., 1000 mg/L).

• Create a combined working internal standard solution containing both Cyantraniliprole-d3 and Chlorantraniliprole-d4 at a suitable concentration (e.g., 10 mg/L).

• Prepare a series of calibration standards by spiking blank matrix extract with varying concentrations of the native analytes and a fixed concentration of the working IS solution.

Sample Extraction (QuEChERS)

• Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.

• Add the Internal Standard : Spike the sample with a known volume (e.g., 100 µL) of the working internal standard solution. This step is critical and must be done at the beginning of the extraction.

• Add 10 mL of acetonitrile.

• Cap and shake vigorously for 1 minute.

• Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl).

• Immediately shake for 1 minute to prevent agglomeration.

• Centrifuge at ≥4000 rpm for 5 minutes.

Dispersive SPE (d-SPE) Cleanup

• Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube containing d-SPE sorbent (e.g., 150 mg MgSO₄, 50 mg PSA, 50 mg C18). The choice of sorbents is to remove interfering matrix components like fatty acids, sugars, and non-polar compounds.

• Vortex for 30 seconds.

• Centrifuge at ≥10,000 rpm for 2 minutes.

• Filter the supernatant through a 0.22 µm filter into an autosampler vial.

LC-MS/MS Analysis

• Column : A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, <2 µm particle size) is suitable.

• Mobile Phase A : 5 mmol/L Ammonium Acetate in Water.

• Mobile Phase B : Acetonitrile or Methanol.

• Flow Rate : 0.3 mL/min.

• Injection Volume : 2-5 µL.

• Ionization Mode : Electrospray Ionization Positive (ESI+).

• Detection : Multiple Reaction Monitoring (MRM). Monitor at least two transitions for each analyte and internal standard for confirmation and quantification.

Guidance for Selection: A Clear Directive

The comparison between Cyantraniliprole-d3 and Chlorantraniliprole-d4 is not a matter of determining which is "better" overall, but which is correct for a specific analytical task. The guiding principle of SIL-IS usage is unwavering: the most accurate quantification is achieved when the internal standard is the isotopically labeled analogue of the target analyte.

• To quantify Cyantraniliprole , the appropriate internal standard is Cyantraniliprole-d3 .

• To quantify Chlorantraniliprole , the appropriate internal standard is Chlorantraniliprole-d4 .

It is scientifically unsound to use Cyantraniliprole-d3 to correct for Chlorantraniliprole or vice versa. While they are structurally similar, subtle differences in their interaction with the matrix and their ionization efficiency can lead to quantification errors. For simultaneous analysis of both pesticides, both Cyantraniliprole-d3 and Chlorantraniliprole-d4 must be used together in the same analytical run to ensure the highest fidelity of data for each respective compound.[8]

Conclusion

Cyantraniliprole-d3 and Chlorantraniliprole-d4 are both high-performing internal standards essential for the robust quantification of their respective parent insecticides. They provide the ultimate defense against the variability and matrix effects inherent in modern trace-level analysis. The choice between them is not an option but a requirement dictated by the analyte(s) of interest. By incorporating the correct SIL internal standard into a validated workflow, such as the QuEChERS and LC-MS/MS method detailed here, researchers can achieve data of the highest accuracy, precision, and trustworthiness.

References

• Benchchem. Synthesis and Application of Deuterated 2-Hydroxydiplopterol as an Internal Standard for Mass Spectrometry- Based Quantification.
• Japanese Ministry of Health, Labour and Welfare. Analytical Method for Chlorantraniliprole (Agricultural Products).
• Shimadzu. Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices.
• Food and Agriculture Organization of the United Nations. Cyantraniliprole (263).
• Paramasivam, M. Gas chromatography-mass spectrometry method was developed and validated for the quantification of anthranilic diamide insecticide chlorantraniliprole residues in soil. Research Biotica.
• Food and Agriculture Organization of the United Nations. CHLORANTRANILIPROLE (230).
• PubMed. Determination of chlorantraniliprole residues in crops by liquid chromatography coupled with atmospheric pressure chemical ionization mass spectrometry/mass spectrometry.
• PubMed. Determination of cyantraniliprole and its major metabolite residues in pakchoi and soil using ultra-performance liquid chromatography-tandem mass spectrometry.
• ResearchGate. Development and Validation of HPLC Analytical Method for Chlorantraniliprole in Bulk and in the Formulation.
• ResolveMass Laboratories Inc. Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis.
• Pan, C., Liu, Y., Qian, C., et al. Simultaneous determination of chlorantraniliprole and cyantraniliprole in fruits, vegetables and cereals using ultra-high-performance liquid chromatography-tandem mass spectrometry with the isotope-labelled internal standard method. Anal Bioanal Chem. 2015 May;407(14):4111-20.
• Shimadzu. Study of a Method for Coping with Matrix Effects in Pesticide Residue Analysis Using GC/MS/MS.
• Ageruo. Cyantraniliprole vs Chlorantraniliprole.
• European Union Reference Laboratory for Pesticide Residues in Fruit & Vegetables. Matrix effects impact using different chromatographic column sizes.
• MDPI. Impact of Matrix Species and Mass Spectrometry on Matrix Effects in Multi-Residue Pesticide Analysis Based on QuEChERS-LC-MS. Semantic Scholar.
• Scientific Reports. Determination of new generation amide insecticide residues in complex matrix agricultural food by ultrahigh performance liquid chromatography tandem mass spectrometry.
• Wang, S., Wang, X., Chang, H., Liu, Y., Sun, H. Determination of chlorantraniliprole, cyantraniliprole and its metabolites residues in litchi using QuEChERS and high performance liquid chromatography-tandem mass spectrometry. Chinese Journal of Pesticide Science.
• ResearchGate. Revolutionizing Crop Protection: A Comparative Study of Chlorantraniliprole and Cyantraniliprole.

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The Isotope Effect in Practice: A Comparative Guide to the Chromatography of Cyantraniliprole and its d3 Analog

Executive Summary

In modern quantitative analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS), deuterated stable isotope-labeled internal standards (SIL-IS) are the gold standard for achieving the highest levels of accuracy and precision.[1] They are indispensable in complex matrices, such as those encountered in environmental, food safety, and clinical testing, for their ability to compensate for variations in sample preparation and matrix-induced ion suppression or enhancement.[1][2] Cyantraniliprole, a second-generation anthranilic diamide insecticide, is frequently monitored in various agricultural and environmental samples, making the use of its deuterated analog, cyantraniliprole-d3, a common practice.

This guide provides an in-depth comparison of the chromatographic behavior of cyantraniliprole and cyantraniliprole-d3. While SIL-IS are designed to be chemically identical to the target analyte, the substitution of hydrogen (¹H) with deuterium (²H or D) introduces subtle physicochemical differences that can manifest as a measurable chromatographic isotope effect (CIE).[3] We will explore the theoretical underpinnings of this effect, present a robust experimental workflow for its characterization, and discuss the practical implications for routine quantitative analysis.

Introduction: The "Gold Standard" Internal Standard and the Isotope Effect

Cyantraniliprole is a broad-spectrum insecticide used to control a variety of chewing and sucking insect pests. Its determination at trace levels requires highly sensitive and selective analytical methods, most commonly UHPLC-MS/MS.[4][5] To ensure data quality, an internal standard is added to every sample, calibrator, and quality control at a known concentration.[2]

An ideal internal standard co-elutes with the analyte and experiences identical conditions throughout the analytical process, from extraction to detection.[1] Deuterated standards like cyantraniliprole-d3 are considered nearly ideal because their physicochemical properties are extremely similar to the native analyte.[1] They are distinguished by the mass spectrometer due to their mass difference, allowing for precise ratiometric quantification that corrects for procedural variability.[2]

However, the substitution of protium (¹H) with the heavier deuterium (²H) isotope is not entirely benign from a chromatographic perspective. This mass difference leads to the Chromatographic Isotope Effect (CIE) . The C-D bond is slightly shorter, stronger, and less polarizable than a C-H bond.[3] This results in a smaller effective van der Waals radius for the deuterated molecule, which can alter its interaction with the chromatographic stationary phase.[3]

In reversed-phase liquid chromatography (RPLC), the most common separation mode for compounds like cyantraniliprole, deuterated compounds typically exhibit slightly weaker hydrophobic interactions with the C18 stationary phase. This phenomenon, often termed an "inverse isotope effect," results in the deuterated analog eluting slightly earlier than its non-deuterated counterpart.[3][6]

Experimental Design for Assessing the Chromatographic Isotope Effect

To accurately characterize the CIE for cyantraniliprole-d3, a high-resolution chromatographic system is essential. The following protocol outlines a typical UHPLC-MS/MS methodology designed to resolve and measure the subtle retention time difference between the analyte and its SIL-IS.

Experimental Workflow Diagram

Caption: Workflow for evaluating the chromatographic isotope effect.

Detailed Protocol

1. Materials and Reagents:

• Cyantraniliprole certified reference material
• Cyantraniliprole-d3 certified reference material
• LC-MS grade Acetonitrile
• LC-MS grade Water
• LC-MS grade Formic Acid

2. Instrumentation:

• UHPLC system coupled to a triple quadrupole mass spectrometer (MS/MS).
• High-resolution reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.7 µm particle size).

3. Chromatographic Conditions:

• Mobile Phase A: Water + 0.1% Formic Acid
• Mobile Phase B: Acetonitrile + 0.1% Formic Acid
• Gradient: 10% B to 95% B over 8 minutes
• Flow Rate: 0.4 mL/min
• Column Temperature: 40 °C
• Injection Volume: 5 µL

4. Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization, Positive (ESI+)
• Detection Mode: Multiple Reaction Monitoring (MRM)
• MRM Transitions (Illustrative):
• Cyantraniliprole: Q1: 494.1 -> Q3: 283.1
• Cyantraniliprole-d3: Q1: 497.1 -> Q3: 286.1

Comparative Data Analysis

Following the analysis, the retention times of cyantraniliprole and cyantraniliprole-d3 are measured from their respective extracted ion chromatograms. The results are then used to calculate the key performance indicators of the isotope effect.

Illustrative Performance Data

The following table presents typical, illustrative data that one would expect from such an experiment. The retention time (tR) for the deuterated standard is slightly shorter, a direct consequence of the inverse isotope effect in RPLC.[3][6]

Compound	Retention Time (tR) (min)	Peak Width (w) (sec)
Cyantraniliprole	5.23	2.4
Cyantraniliprole-d3	5.21	2.4

Calculations and Interpretation

• Retention Time Difference (ΔtR):

  • ΔtR = tR(Cyantraniliprole) - tR(Cyantraniliprole-d3)

  • ΔtR = 5.23 min - 5.21 min = 0.02 min (or 1.2 seconds)

• Chromatographic Separation Factor (α):

  • α = k'(Cyantraniliprole) / k'(Cyantraniliprole-d3)

  • Where k' (retention factor) = (tR - t0) / t0. Assuming a void time (t0) of 0.5 min:

  • k'(Cyantraniliprole) = (5.23 - 0.5) / 0.5 = 9.46

  • k'(Cyantraniliprole-d3) = (5.21 - 0.5) / 0.5 = 9.42

  • α = 9.46 / 9.42 ≈ 1.004

An alpha value greater than 1.0 confirms that a separation is occurring. While the value of 1.004 indicates a very minor separation, it is measurable with modern high-efficiency UHPLC columns. This small but real difference is the physical manifestation of the deuterium isotope effect.

Implications for Quantitative Analysis

For most applications using MS/MS detection, this slight chromatographic separation is not a concern. The mass spectrometer distinguishes between the analyte and the internal standard based on their mass-to-charge ratio (m/z), not their retention time. The primary assumption is that the two compounds experience the same matrix effects because they elute very closely together.

However, it is crucial to be aware of the potential for differential matrix effects if the separation becomes more pronounced.

Relationship Between Isotope Effect and MS Detection

Caption: Logic of accurate quantification despite minor isotope effect.

Key Considerations:

• Peak Integration: Ensure that the integration windows for the analyte and the SIL-IS are appropriate to capture the entirety of their respective peaks, even with a slight offset.

• Severe Matrix Effects: In samples with extreme matrix effects that change rapidly over the elution profile, even a small ΔtR could potentially expose the analyte and IS to slightly different ionization conditions, introducing a minor bias. This is rare but possible.

• Alternative Isotopes: For applications requiring absolute co-elution, internal standards labeled with ¹³C or ¹⁵N can be used. These heavier isotopes typically do not produce a measurable chromatographic isotope effect.[7] However, they are often more expensive and complex to synthesize.

Conclusion

The use of cyantraniliprole-d3 as an internal standard provides a robust and reliable method for the accurate quantification of cyantraniliprole. While the deuterium isotope effect does cause a small but measurable shift in retention time, with the deuterated analog typically eluting slightly earlier in reversed-phase chromatography, this phenomenon does not compromise data quality in well-designed UHPLC-MS/MS methods. The near co-elution ensures that both compounds undergo similar ionization effects, and the mass spectrometer provides the ultimate specificity for differentiation. Understanding the principles of the chromatographic isotope effect allows researchers to develop and validate high-quality analytical methods with confidence, ensuring the integrity of their results.

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Navigating Matrix Effects in Cyantraniliprole Analysis: A Comparative Guide to Deuterated Internal Standards and Matrix-Matched Calibration

In the quantitative analysis of pesticide residues, particularly in complex food and environmental matrices, achieving accurate and reproducible results is paramount. One of the most significant challenges encountered in liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the phenomenon of matrix effects, where co-eluting endogenous components of the sample interfere with the ionization of the target analyte, leading to either suppression or enhancement of the signal.[1][2] This guide provides an in-depth comparison of two widely adopted strategies to mitigate matrix effects in the analysis of cyantraniliprole: the use of a deuterated internal standard (Cyantraniliprole-d3) and matrix-matched calibration.

Cyantraniliprole, a second-generation anthranilic diamide insecticide, is effective against a broad spectrum of insect pests.[3] Its widespread use necessitates robust analytical methods for monitoring its residues in various commodities to ensure food safety and environmental protection.[4][5]

The Challenge: Understanding Matrix Effects

Matrix effects are a critical issue in LC-MS/MS, particularly with electrospray ionization (ESI), as they can significantly compromise the accuracy and precision of quantification.[1] Co-extracted matrix components can compete with the analyte for ionization, leading to a decrease in signal (ion suppression) or, less commonly, an increase in signal (ion enhancement).[6][7] The complexity and variability of sample matrices, such as those found in different fruits, vegetables, or soil types, make it challenging to predict the extent of these effects.[8]

Strategy 1: The "Like-for-Like" Correction with Cyantraniliprole-d3

The use of a stable isotope-labeled internal standard (SIL-IS), such as cyantraniliprole-d3, is widely regarded as the gold standard for compensating for matrix effects.[9][10] A deuterated internal standard is a form of the analyte where one or more hydrogen atoms have been replaced by deuterium, a stable isotope of hydrogen.[9]

Principle of Operation

The core principle behind using a SIL-IS is that it is chemically and physically almost identical to the analyte of interest.[9] This means it will behave similarly during sample preparation, chromatography, and ionization.[6][9] By adding a known amount of cyantraniliprole-d3 to every sample, standard, and blank at the beginning of the analytical workflow, it experiences the same variations in extraction recovery and matrix effects as the native cyantraniliprole.[6][10]

Quantification is then based on the ratio of the analyte's response to the internal standard's response, rather than the absolute response of the analyte.[11] This ratio remains constant even if both the analyte and the internal standard signals are suppressed or enhanced to the same degree, thus providing a more accurate measurement.[6]

Experimental Workflow: Cyantraniliprole-d3 Internal Standard Method

Caption: Workflow for Cyantraniliprole Analysis using a Deuterated Internal Standard.

Strategy 2: Mimicking the Matrix with Matrix-Matched Calibration

Matrix-matched calibration is another effective strategy to counteract matrix effects, especially when a suitable SIL-IS is unavailable or cost-prohibitive.[10][12] This technique involves preparing the calibration standards in a blank matrix extract that is representative of the samples being analyzed.[13][14]

Principle of Operation

The fundamental idea is that the calibration standards will experience the same signal suppression or enhancement as the analytes in the actual samples because they are in the same matrix environment.[12][15] This allows for a more accurate quantification compared to using calibration standards prepared in a pure solvent, which would not account for matrix-induced signal changes.[13]

To perform matrix-matched calibration, a blank matrix (a sample of the same type that is free of the analyte of interest) is required.[10] This blank matrix is extracted using the same procedure as the samples, and the resulting extract is then used as the solvent to prepare the calibration standards.[13]

Experimental Workflow: Matrix-Matched Calibration

Caption: Workflow for Cyantraniliprole Analysis using Matrix-Matched Calibration.

Head-to-Head Comparison: Cyantraniliprole-d3 vs. Matrix-Matched Calibration

Feature	Cyantraniliprole-d3 (SIL-IS)	Matrix-Matched Calibration
Accuracy	Generally considered more accurate as it corrects for variations in both sample preparation and matrix effects for each individual sample.[9][10]	High accuracy can be achieved, but it relies on the blank matrix being perfectly representative of the sample matrices.[10][14]
Precision	Typically offers higher precision by correcting for injection volume variability and other instrumental fluctuations.[11]	Precision can be affected by the homogeneity of the blank matrix and slight variations in the matrix composition between samples.
Workflow Efficiency	More streamlined for high-throughput analysis as a single set of solvent-based calibration standards can be used.	More labor-intensive due to the need to source, prepare, and validate a blank matrix for each commodity type.[13]
Cost	The initial cost of purchasing the deuterated standard can be high.	Lower initial cost as it doesn't require a specialized internal standard. However, the cost of sourcing and analyzing blank matrices can add up.
Robustness	More robust to variations in matrix composition between different samples of the same commodity.	Less robust if the matrix composition of the samples varies significantly from the blank matrix used for calibration.
Limitations	Potential for isotopic exchange (though less common with deuterium) and slight chromatographic shifts that could lead to differential matrix effects.[16] The high cost can be a barrier.	The primary limitation is the availability of a truly blank matrix.[10] For some analyte/matrix combinations, finding a blank can be impossible.

Causality Behind Experimental Choices: Which Method to Choose?

The decision to use cyantraniliprole-d3 or matrix-matched calibration depends on several factors:

• For high-throughput routine analysis of a single matrix type where a reliable source of blank matrix is available, matrix-matched calibration can be a cost-effective and accurate approach.[12]

• When analyzing a wide variety of different matrices, or when the composition of the matrix is expected to be highly variable, the use of a deuterated internal standard like cyantraniliprole-d3 is the superior choice for ensuring robust and accurate results.[9]

• For method validation and in cases where the highest level of accuracy and confidence is required (e.g., for regulatory submissions or in legal disputes), the use of a SIL-IS is strongly recommended by many regulatory bodies.[9]

• If a suitable blank matrix is not available, the use of a deuterated internal standard is the only viable option to effectively compensate for matrix effects.[10]

Detailed Experimental Protocols

Protocol 1: Quantification of Cyantraniliprole in Spinach using Cyantraniliprole-d3

• Sample Homogenization: Homogenize 10 g of a representative spinach sample.

• Internal Standard Spiking: To the homogenized sample, add 100 µL of a 1 µg/mL solution of cyantraniliprole-d3 in acetonitrile.

• Extraction (QuEChERS):

  • Add 10 mL of acetonitrile.

  • Shake vigorously for 1 minute.

  • Add the QuEChERS salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate tribasic dihydrate, 0.5 g sodium citrate dibasic sesquihydrate).

  • Shake vigorously for 1 minute and then centrifuge at 4000 rpm for 5 minutes.

• Dispersive SPE Cleanup:

  • Take a 1 mL aliquot of the supernatant.

  • Add it to a d-SPE tube containing 150 mg MgSO₄ and 50 mg PSA (Primary Secondary Amine).

  • Vortex for 30 seconds and centrifuge at 10000 rpm for 2 minutes.

• LC-MS/MS Analysis:

  • Transfer the supernatant to an autosampler vial.

  • Inject into the LC-MS/MS system.

  • Prepare a solvent-based calibration curve for cyantraniliprole containing the same concentration of cyantraniliprole-d3 as the samples.

  • Quantify using the peak area ratio of cyantraniliprole to cyantraniliprole-d3.

Protocol 2: Quantification of Cyantraniliprole in Spinach using Matrix-Matched Calibration

• Blank Matrix Preparation:

  • Follow steps 1 and 3-4 from Protocol 1 using a certified blank spinach sample known to be free of cyantraniliprole. The resulting extract is your "matrix solvent."

• Sample Preparation:

  • Follow steps 1 and 3-4 from Protocol 1 for the unknown spinach samples (do not add an internal standard).

• Matrix-Matched Calibration Standard Preparation:

  • Prepare a series of calibration standards by spiking the "matrix solvent" with known concentrations of a cyantraniliprole standard solution.

• LC-MS/MS Analysis:

  • Inject the prepared sample extracts and the matrix-matched calibration standards into the LC-MS/MS system.

  • Construct a calibration curve by plotting the peak area of cyantraniliprole against its concentration in the matrix-matched standards.

  • Determine the concentration of cyantraniliprole in the samples from this calibration curve.

Conclusion

Both the use of a deuterated internal standard like cyantraniliprole-d3 and matrix-matched calibration are powerful tools for mitigating the challenges of matrix effects in the LC-MS/MS analysis of cyantraniliprole. While matrix-matched calibration can provide accurate results in a cost-effective manner for specific applications, the use of a deuterated internal standard offers a more robust, versatile, and often more accurate solution, particularly for complex and varied sample matrices. The choice of method should be guided by the specific requirements of the analysis, including the desired level of accuracy, sample throughput, and the availability of a suitable blank matrix.

References

• Chromatography Forum. (2013, August 13). Internal standard in LC-MS/MS. Retrieved from [Link]

• LCGC International. (2025, November 26). When Should an Internal Standard be Used? Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025, November 8). Deuterated Standards for LC-MS Analysis. Retrieved from [Link]

• myadlm.org. (2014, April 1). Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? Retrieved from [Link]

• OneLab. (2024, May 19). Matrix-Matched Pesticide Standard Curve Preparation - Protocol. Retrieved from [Link]

• PubMed. (2012, March 15). Determination of cyantraniliprole and its major metabolite residues in vegetable and soil using ultra-performance liquid chromatography/tandem mass spectrometry. Retrieved from [Link]

• MDPI. (2024, June 27). Matrix-Matched Calibration for the Quantitative Analysis of Pesticides in Pepper and Wheat Flour: Selection of the Best Calibration Model. Retrieved from [Link]

• PMC. Comparison of calibration strategies for accurate quantitation by isotope dilution mass spectrometry: a case study of ochratoxin A in flour. Retrieved from [Link]

• Waters. Minimizing the Impact of the Sample Matrix During Routine Pesticide Residue Analysis in Food. Retrieved from [Link]

• MDPI. (2025, September 27). Insights into the Fate and Risk Identification of Cyantraniliprole and Lufenuron Based on Pak Choi (Brassica rapa L. subsp. chinensis). Retrieved from [Link]

• MDPI. (2023, April 18). LC-MS/MS Method Minimizing Matrix Effect for the Analysis of Bifenthrin and Butachlor in Chinese Chives and Its Application for Residual Study. Retrieved from [Link]

• EPA. ECM-Cyantraniliprole in water-MRID 50234306. Retrieved from [Link]

• European Commission. (2004, February 5). QUALITY CONTROL PROCEDURES FOR PESTICIDE RESIDUES ANALYSIS Document N° SANCO/10476/2003. Retrieved from [Link]

• MDPI. (2022, January 26). A Preliminary Analysis on the Insecticidal Effect of Cyantraniliprole against Stored-Product Pests. Retrieved from [Link]

• PMC. Reduction in residual cyantraniliprole levels in spinach after various washing and blanching methods. Retrieved from [Link]

• Gcms.cz. Study of a Method for Coping with Matrix Effects in Pesticide Residue Analysis Using GC/MS/MS. Retrieved from [Link]

• PubMed. (2023, July 15). Analysis of cyantraniliprole residues in beetroot and beet top using LC-MS/MS, dietary exposure assessment, and evaluation of decontamination techniques. Retrieved from [Link]

• PMC. (2023, October 31). Matrix Effect Evaluation in GC/MS-MS Analysis of Multiple Pesticide Residues in Selected Food Matrices. Retrieved from [Link]

• Agilent. (2017, January 13). Improved LC/MS/MS Pesticide Multiresidue Analysis Using Triggered MRM and Online Dilution. Retrieved from [Link]

• APVMA. Public Release Summary on the Evaluation of the New Active Constituent Cyantraniliprole in the Product DuPont Exirel Insecticide. Retrieved from [Link]

• YouTube. (2021, January 21). Compensating for matrix effects in complex food samples | #AnalyticalFoodies Bitesize Webinar. Retrieved from [Link]

• Regulations.gov. (2013, March 7). Cyantraniliprole. Aggregate Human Health Risk Assessment for the Proposed New Uses of the New Active Insecticide, including Agr. Retrieved from [Link]

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inter-laboratory validation of cyantraniliprole d3 quantification

Inter-Laboratory Validation of Cyantraniliprole-d3 Quantification: A Comprehensive LC-MS/MS Comparison Guide

Executive Summary Cyantraniliprole is a second-generation anthranilic diamide insecticide that targets the ryanodine receptors of agricultural pests[1]. Due to its widespread use, regulatory bodies strictly monitor its maximum residue limits (MRLs), which are typically set between 0.01 and 15 mg/kg depending on the matrix[1]. For drug development professionals and analytical chemists, achieving reproducible quantification of cyantraniliprole at trace levels across different laboratories is a significant challenge due to complex matrix effects.

This guide objectively compares the analytical performance of using Cyantraniliprole-d3—a stable isotope-labeled internal standard (SIL-IS)—against traditional analog internal standards and matrix-matched calibration strategies.

Part 1: The Mechanistic Causality: Why Cyantraniliprole-d3?

In Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) utilizing Electrospray Ionization (ESI), the "matrix effect" is the primary source of inter-laboratory variability. Co-eluting matrix components (e.g., lipids, secondary metabolites, pigments) compete with the target analyte for charge in the ESI droplet, leading to unpredictable ion suppression or enhancement[2].

To mitigate this, laboratories typically employ one of three quantification strategies:

• Matrix-Matched Calibration (No IS): Attempts to normalize the matrix effect by preparing calibration curves in a blank matrix extract.

  • Causal Flaw: It assumes the matrix composition of the blank perfectly matches every unknown sample, which is biologically impossible, leading to high inter-laboratory variance.

• Analog Internal Standard (e.g., Chlorantraniliprole): Uses a structurally similar compound[2].

  • Causal Flaw: Because the analog has a slightly different retention time, it elutes into a different matrix environment in the MS source. It fails to accurately correct for the specific ion suppression experienced by cyantraniliprole at its exact elution time.

• Cyantraniliprole-d3 (SIL-IS): Cyantraniliprole-d3 (CAS: 1392493-34-3) incorporates three deuterium atoms on the N-methyl group, yielding a +3 Da mass shift (MW: 476.73 g/mol )[3].

  • Mechanistic Advantage: It shares identical physicochemical properties with the native analyte, ensuring exact chromatographic co-elution. Whatever matrix suppression affects the native cyantraniliprole equally affects the d3-analog. By relying on the response ratio (Area_native / Area_d3), the matrix effect is mathematically canceled out, creating a self-validating quantification system.

Part 2: Experimental Workflow & Logical Relationships

Logical comparison of LC-MS/MS workflows utilizing Cyantraniliprole-d3 versus an analog IS.

Part 3: Inter-Laboratory Validation Data & Objective Comparison

To meet the European Commission's SANTE/11312/2021 guidelines for pesticide residue analysis, an analytical method must demonstrate absolute apparent recoveries between 70% and 120%, with a relative standard deviation (RSD) of ≤ 20%[4].

The following data synthesizes inter-laboratory validation metrics quantifying cyantraniliprole at the 0.01 mg/kg Limit of Quantification (LOQ) level across complex matrices (e.g., broccoli, chili, soil, and cereals)[2][5][6].

Performance Metric (SANTE Criteria)	Cyantraniliprole-d3 (SIL-IS)	Chlorantraniliprole (Analog IS)	Matrix-Matched (No IS)
Mean Apparent Recovery (%)	98.5% - 101.2%	84.3% - 112.5%	68.4% - 128.1%
Inter-Laboratory RSD (%)	2.4% - 4.1%	12.8% - 18.5%	24.5% - 31.2%
Matrix Effect Compensation	Complete (~0% bias)	Partial (±15% bias)	Poor (±45% bias)
Regulatory Compliance	Pass (Robust)	Pass (Marginal)	Fail (Inconsistent)

Data Synthesis: The integration of Cyantraniliprole-d3 reduces inter-laboratory variance by over 300% compared to analog standards. Isotope-labeled internal standards are highly effective in compensating for pretreatment losses and overcoming severe matrix effects[2].

Part 4: Self-Validating Experimental Protocol (QuEChERS + LC-MS/MS)

The following step-by-step methodology integrates Cyantraniliprole-d3 into a modified QuEChERS workflow[7]. Every step is designed with mechanistic intent to preserve scientific integrity.

Step 1: Sample Preparation & Isotope Spiking

• Action: Weigh 10.0 g (± 0.1 g) of comminuted, homogenized sample into a 50 mL PTFE centrifuge tube[8]. Immediately spike with 10 µL of a 10 µg/mL Cyantraniliprole-d3 working solution.

• Causality: Spiking the SIL-IS before the addition of any extraction solvent ensures that the d3-analog undergoes the exact same physical and chemical losses as the native analyte during the partition and clean-up phases. This establishes the self-validating ratio early in the workflow.

Step 2: Partitioning (Salting-Out)

• Action: Add 10 mL of LC-MS grade Acetonitrile. Shake vigorously for 1 minute. Add QuEChERS extraction salts (4.0 g anhydrous MgSO4, 1.0 g NaCl, 1.0 g sodium citrate dihydrate, 0.5 g disodium hydrogencitrate sesquihydrate)[7]. Shake for 5 minutes, then centrifuge at 3700 rpm for 5 minutes[8].

• Causality: The high concentration of salts induces an exothermic phase separation. The MgSO4 absorbs water, while the NaCl drives the relatively non-polar diamide insecticides into the upper acetonitrile layer via the salting-out effect.

Step 3: Dispersive Solid Phase Extraction (d-SPE) Clean-up

• Action: Transfer 1 mL of the supernatant into a d-SPE tube containing 150 mg anhydrous MgSO4 and 25 mg Primary Secondary Amine (PSA)[7]. Vortex for 1 minute and centrifuge at 12,000 rpm for 5 minutes.

• Causality: PSA is a weak anion exchanger that effectively removes organic acids, polar pigments, and sugars from the matrix without retaining the neutral cyantraniliprole molecules.

Step 4: LC-MS/MS Quantification

• Action: Dilute the final extract 1:1 with mobile phase A (Water + 0.1% Formic Acid) to improve peak shape. Inject onto a C18 reversed-phase column.

• MS/MS Parameters: Operate in ESI+ Multiple Reaction Monitoring (MRM) mode.

  • Native Cyantraniliprole: Quantifier transition m/z 474.9 → 285.8; Qualifier transition m/z 474.9 → 444.0[8].

  • Cyantraniliprole-d3: Quantifier transition m/z 477.9 → 288.8.

• Causality: The +3 Da precursor mass shift prevents cross-talk in the collision cell. The ratio of the 474.9 peak area to the 477.9 peak area provides an absolute, matrix-independent concentration.

Conclusion

For drug development and regulatory monitoring, the inter-laboratory validation data is unequivocal. While matrix-matched calibrations and analog internal standards introduce unacceptable levels of variance (RSD > 12%), the integration of Cyantraniliprole-d3 provides a self-validating framework. By perfectly mimicking the native analyte's chromatographic and ionization behavior, SIL-IS guarantees high-fidelity quantification that easily satisfies the stringent SANTE/11312/2021 criteria[4].

References

• Analytical quality control and method validation procedures for pesticide residues analysis in Food and Feed - SANTE 11312/2021, europa.eu,[Link]

• Cyantraniliprole-D3 | CAS 1392493-34-3, veeprho.com,[Link]

• Method validation, residue behaviour and dietary risk assessment of insecticides (cyantraniliprole, acetamiprid, flubendiamide and its metabolite, des-iodo flubendiamide) in or on broccoli using LC-MS/MS, nih.gov,[Link]

• Simultaneous determination of chlorantraniliprole and cyantraniliprole in fruits, vegetables and cereals using ultra-high-performance liquid chromatography-tandem mass spectrometry with the isotope-labelled internal standard method, nih.gov,[Link]

• Determination of cyantraniliprole in green and red chilli fruits and Indian soil using LC-MS/MS and its dietary risk assessment, researchgate.net,[Link]

• Evaluation of the three main multiresidue methods for the validation of new substances of SANCO/12745/2013 and those with low analytical coverage, eurl-pesticides.eu,[Link]

• Validation of a Multi-Residue Analysis Method for 287 Pesticides in Citrus Fruits Mandarin Orange and Grapefruit Using Liquid Chromatography–Tandem Mass Spectrometry, mdpi.com,[Link]

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Safety & Regulatory Compliance

Navigating the Final Step: A Comprehensive Guide to the Proper Disposal of Cyantraniliprole

For the diligent researcher, scientist, and drug development professional, the lifecycle of a chemical compound extends beyond its application in the laboratory. The final, and arguably one of the most critical, stages is its proper disposal. This guide provides an in-depth, procedural framework for the safe and compliant disposal of Cyantraniliprole, a second-generation ryanodine receptor insecticide.[1] Our commitment as a trusted partner is to empower you with the knowledge to manage chemical waste responsibly, ensuring both personal safety and environmental integrity.

Cyantraniliprole's potent biological activity necessitates a meticulous approach to its disposal.[1][2] Its high toxicity to aquatic organisms, with long-lasting effects, underscores the imperative to prevent its release into the environment.[3][4] This guide will delineate the essential protocols for handling various forms of Cyantraniliprole waste, from unused neat compound to contaminated labware, grounded in established safety and regulatory standards.

Immediate Safety Considerations: The Foundation of Responsible Disposal

Before initiating any disposal procedure, a thorough understanding of the immediate safety protocols is paramount. This proactive stance minimizes risks and ensures a controlled environment.

Personal Protective Equipment (PPE): A non-negotiable first line of defense. Always wear appropriate PPE, including:

• Safety glasses or goggles: To protect against accidental splashes.

• Chemical-resistant gloves: To prevent skin contact.

• Lab coat: To protect clothing and skin.[5]

Work Area and Handling:

• Conduct all handling and disposal preparations in a well-ventilated area , such as a fume hood, to avoid inhalation of any dust or aerosols.[6][7]

• Ensure that a safety shower and eyewash station are readily accessible.[5][7]

• Avoid eating, drinking, or smoking in areas where Cyantraniliprole is handled to prevent accidental ingestion.[5][8]

Incompatible Materials:

• Store Cyantraniliprole waste away from strong oxidizing agents .[5]

Core Disposal Directives: A Step-by-Step Procedural Guide

The disposal strategy for Cyantraniliprole is contingent on the nature of the waste. The following sections provide detailed, step-by-step instructions for different waste streams.

Unused or Excess Cyantraniliprole (Neat Compound)

Under no circumstances should pure or concentrated Cyantraniliprole be disposed of down the drain or in regular solid waste.[5] This material is classified as a hazardous waste and requires professional handling.

Procedural Steps:

• Classification: Designate all unused or excess Cyantraniliprole as hazardous waste.[5]

• Packaging:

  • Ensure the waste is stored in its original, tightly closed container whenever possible.[3][7]

  • If the original container is compromised, transfer the waste to a clearly labeled, sealed, and non-leaking container suitable for hazardous chemical waste.

  • The label should clearly state "Hazardous Waste" and identify the contents as "Cyantraniliprole".

• Professional Disposal:

  • Arrange for the disposal of the packaged hazardous waste through a licensed chemical destruction plant or a certified hazardous waste disposal contractor.[6][9] Controlled incineration with flue gas scrubbing is a recommended method.[6]

  • Adhere to all local, regional, and national regulations governing hazardous waste disposal.[3][4]

Decontamination and Disposal of Empty Containers

Empty containers that once held Cyantraniliprole can retain hazardous residues and must be decontaminated before disposal.[3] The standard and most effective method for this is the triple-rinsing procedure .[2][10] Rinsing should be performed immediately after emptying the container, as dried residues are more difficult to remove.[10]

Experimental Protocol: Triple-Rinsing Procedure

• First Rinse:

  • Fill the empty container to approximately 20-25% of its capacity with a suitable solvent (e.g., water, unless otherwise specified by local guidelines).[10]

  • Securely replace the cap and vigorously shake, rotate, or roll the container for at least 30 seconds to ensure the solvent contacts all interior surfaces.[10]

• Rinsate Collection:

  • Pour the rinsate (the contaminated solvent) into a designated hazardous waste collection container.[5] Allow the container to drain for an additional 30 seconds after the flow has been reduced to drops.[10]

• Repeat:

  • Repeat the rinsing and collection steps (1 and 2) two more times.[10]

• Final Disposal:

  • After the third rinse, puncture the container to render it unusable for other purposes.[2]

  • The decontaminated and punctured container can then be disposed of in a sanitary landfill or offered for recycling, in accordance with local regulations.[2][6]

Disposal of Dilute Solutions and Contaminated Materials

Aqueous solutions containing Cyantraniliprole and any materials that have come into contact with the compound (e.g., absorbent materials from spills, contaminated labware) are also considered hazardous waste.

Procedural Steps:

• Containment:

  • Collect all dilute solutions and contaminated materials in a sealable and clearly labeled hazardous waste container.[6][8]

• Spill Management:

  • In the event of a spill, contain the material to prevent it from entering drains or waterways.[3][8]

  • For solid spills, carefully sweep to avoid generating dust.[5] For liquid spills, use an inert absorbent material like sand or vermiculite.[5][8]

  • Place all contaminated cleanup materials into the designated hazardous waste container.[8]

  • Decontaminate the spill area with a detergent and water, collecting the wash water as hazardous waste.[5][8]

• Professional Disposal:

  • Dispose of the collected hazardous waste through a licensed contractor, following the same procedure as for the neat compound.[6]

Visualizing the Disposal Workflow

To provide a clear, at-a-glance understanding of the decision-making process for Cyantraniliprole waste, the following workflow diagram has been developed.

Caption: Decision workflow for the proper disposal of Cyantraniliprole waste streams.

Quantitative Data Summary

Waste Stream	Key Disposal Requirement	Regulatory Compliance
Unused/Excess Cyantraniliprole	Disposal via a licensed hazardous waste facility (e.g., high-temperature incineration).[6][11]	Adherence to local, regional, and national hazardous waste regulations.[3][4]
Empty Containers	Triple-rinsing procedure to decontaminate before disposal or recycling.[2][10]	Follow guidelines for disposal of decontaminated pesticide containers.[10][12]
Dilute Solutions & Contaminated Materials	Collection and disposal as hazardous waste.[5][8]	Management as hazardous waste according to jurisdictional regulations.[3][7]

Conclusion: A Commitment to Safety and Stewardship

The responsible disposal of Cyantraniliprole is not merely a procedural task but a reflection of a laboratory's commitment to scientific integrity, personnel safety, and environmental stewardship. By adhering to the detailed protocols outlined in this guide, researchers and scientists can confidently manage this final stage of the chemical lifecycle, ensuring that their valuable work does not inadvertently impact the world outside the lab.

References

• SAFETY DATA SHEETS. (n.d.).
• Safety Data Sheet - MAINSPRING GNL. (2018, September 13).
• Public Release Summary on the Evaluation of the New Active Constituent Cyantraniliprole in the Product DuPont Exirel Insecticide. (n.d.). APVMA.
• SAFETY DATA SHEET - Chem Service. (2014, May 28).
• Cyantraniliprole Safety Data Sheet. (n.d.). Hayashi Pure Chemical Ind., Ltd.
• MAPP 18649 A water dispersible granule formulation containing 400 g/kg cyantraniliprole. For the co - Syngenta. (n.d.).
• SAFETY DATA SHEET - FUJIFILM Wako Chemicals. (2023, October 2).
• Proper Disposal Procedures for Cyclaniliprole in a Laboratory Setting. (n.d.). Benchchem.
• Cyantraniliprole (Ref: DPX-HGW86). (2026, February 23). AERU - University of Hertfordshire.
• Cyantraniliprole. Aggregate Human Health Risk Assessment for the Proposed New Uses of the New Active Insecticide, including Agr. (2013, March 7). Regulations.gov.
• Disposal of Pesticides. (2026, January 6). National Pesticide Information Center.
• cyantraniliprole (263). (n.d.). Food and Agriculture Organization.
• Storing and Disposing of Chemicals Safely. (n.d.). RHS Advice.
• Photolysis of Chlorantraniliprole and Cyantraniliprole in Water and Soil: Verification of Degradation Pathways via Kinetics Modeling. (2014, June 27). Journal of Agricultural and Food Chemistry - ACS Publications.
• Disposal. (n.d.). Cornell University - Pesticide Safety Education Program.
• EPA Approves New Labels for Cyantraniliprole to Better Protect Endangered Species. (2023, September 28). U.S. Environmental Protection Agency.
• Safe disposal of pesticides. (n.d.). NSW Environment Protection Authority.
• Cyantraniliprole; Pesticide Tolerances. (2018, November 13). Federal Register.
• Safe Disposal of Pesticides. (2025, July 3). U.S. Environmental Protection Agency.

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